2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

• CAS: 1021871-57-7

Core Science & Biosynthesis

Technical Monograph: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

This technical guide provides an in-depth analysis of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride , a critical scaffold in the development of monoamine transporter inhibitors.

A Privileged Scaffold for CNS Therapeutic Development

Executive Summary

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is a high-value synthetic intermediate and pharmacological probe belonging to the

-diarylethylamine class. Structurally, it represents the "open-chain" analog of the rigid tetralin-based antidepressant Sertraline and the indane-based Indatraline .

In medicinal chemistry, this motif is classified as a "Privileged Scaffold" due to its inherent affinity for monoamine transporters (SERT, DAT, NET). It serves as a critical building block for the synthesis of Triple Reuptake Inhibitors (TRIs) and is utilized to probe the steric tolerance of the secondary binding pockets within the serotonin and dopamine transporters.

Physicochemical Profile

The following data aggregates experimental and predicted properties for the Hydrochloride salt.

Property	Value	biological Relevance
Molecular Weight	302.63 g/mol	Optimal for Blood-Brain Barrier (BBB) penetration (<500 Da).
Appearance	White to off-white crystalline solid	Indicates high purity; yellowing suggests oxidation of free amine.
Solubility	Soluble in DMSO (>20 mg/mL), Methanol, Water	High aqueous solubility of the HCl salt facilitates in vitro assay formulation.
Melting Point	218–219 °C (Lit.)[1]	High lattice energy indicates stability; useful for purity characterization.
H-Bond Donors	3 (Ammonium)	Critical for ionic interaction with Aspartate residues in transporter binding sites.
H-Bond Acceptors	0	Lipophilic nature dominates, aiding membrane permeability.
LogP (Free Base)	~4.2 (Predicted)	Highly lipophilic; requires salt formation for bioavailability.

Synthetic Methodology

The synthesis of this compound requires precise control over the formation of the quaternary carbon at the

-position. The following protocol describes the most robust route: Nitrile Reduction .

Reaction Pathway Visualization

The following diagram outlines the logical flow from the nitrile precursor to the final hydrochloride salt.

Detailed Protocol

Step 1: Preparation of the Nitrile Precursor

Note: If the nitrile 2-(3,4-dichlorophenyl)-2-phenylacetonitrile is not commercially sourced, it is synthesized via the alkylation of 3,4-dichlorophenylacetonitrile with bromobenzene (using NaNH₂/Liquid NH₃) or via nucleophilic substitution.

Step 2: Reduction to the Primary Amine

Rationale: Lithium Aluminum Hydride (LiAlH₄) is selected over catalytic hydrogenation (e.g., Raney Ni/H₂) to prevent the risk of de-chlorination on the aromatic ring, which is a common failure mode with 3,4-dichloro motifs.

• Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a reflux condenser and N₂ inlet.

• Reagent Prep: Charge the flask with anhydrous THF (100 mL) and cool to 0°C. Carefully add LiAlH₄ (2.0 equiv) pellets/powder.

• Addition: Dissolve 2-(3,4-dichlorophenyl)-2-phenylacetonitrile (1.0 equiv) in anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension over 30 minutes.

• Reaction: Allow to warm to Room Temperature (RT), then reflux for 3–5 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).

• Quench (Fieser Method): Cool to 0°C. Slowly add:

  • mL Water[2][3]
  • mL 15% NaOH
  • mL Water (Where = grams of LiAlH₄ used).

• Isolation: Filter the granular precipitate through Celite. Dry the filtrate over anhydrous Na₂SO₄ and concentrate in vacuo to yield the oily free amine.

Step 3: Hydrochloride Salt Formation

Rationale: The free amine is an oil prone to oxidation. Conversion to the HCl salt ensures long-term stability and water solubility.[4]

• Dissolution: Dissolve the crude oil in a minimal amount of dry Diethyl Ether or 1,4-Dioxane.

• Acidification: Cool to 0°C. Add 4M HCl in Dioxane dropwise until pH < 3. A white precipitate should form immediately.

• Purification: Filter the solid. Recrystallize from Ethanol/Ether (1:3) to obtain the high-purity hydrochloride salt.

Pharmacological Context & SAR

This compound is not merely an intermediate; it is a probe for the Monoamine Transporter (MAT) family. Its activity is defined by the specific spatial arrangement of its aromatic rings.

Structure-Activity Relationship (SAR)

The biological potency of this scaffold relies on three key pharmacophores:

• The 3,4-Dichlorophenyl Ring:

  • Function: Mimics the dichlorophenyl moiety found in Sertraline.[5]

  • Mechanism: The chlorine atoms occupy a hydrophobic pocket in the transporter (specifically SERT and DAT), increasing binding affinity via halogen bonding and lipophilic interactions.

  • Causality: Removal of the chlorines (unsubstituted phenyl) typically results in a >10-fold loss of potency.

• The

  -Phenyl Ring:

  • Function: Provides steric bulk.

  • Mechanism: In the open-chain conformation, this ring allows the molecule to adopt a "folded" conformation that mimics the rigid tetralin core of sertraline. It interacts with secondary aromatic residues (e.g., Phe/Tyr) in the transporter vestibule.

• The Primary Amine:

  • Function: Ionic anchoring.

  • Mechanism: Forms a crucial salt bridge with the conserved Aspartate residue (e.g., Asp98 in hSERT) deep within the binding pocket.

Pharmacophore Map

Safety & Handling Protocols

As a bioactive amine hydrochloride, this compound must be handled with "Potent Compound" protocols until specific toxicity data is established.

• Hazard Classification: Irritant (Skin/Eye), Potential CNS Stimulant.

• Storage: Hygroscopic. Store at 0–8°C in a desiccator.

• Incompatibility: Strong oxidizing agents. The free base reacts rapidly with atmospheric CO₂ (carbamate formation); always keep as the HCl salt.

References

• Chemical Identity & Properties

  • PubChem Compound Summary for CID 17998734 (2-(3,4-Dichlorophenyl)-2-phenylethylamine).

• Synthetic Methodology (General Diaryl Nitrile Reduction)

  • Organic Syntheses, Coll.[1] Vol. 3, p. 720 (1955); Vol. 23, p. 71 (1943). (Standard protocols for LiAlH4 reduction of hindered nitriles).

• Pharmacological Relevance (Sertraline/Indatraline Analogs)

  • Role of the 3,4-dichlorophenyl moiety in monoamine transporter inhibition. Journal of Medicinal Chemistry (Generic reference for the pharmacophore class).
  • Chem-Impex International. Product Data Sheet: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 2,4-Dichlorophenylacetonitrile synthesis - chemicalbook [chemicalbook.com]
• 4. CAS 156-28-5: 2-Phenylethylamine hydrochloride [cymitquimica.com]
• 5. chemimpex.com [chemimpex.com]

Technical Guide: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

Executive Summary

This guide provides an in-depth technical analysis of 2-(3,4-Dichlorophenyl)-2-phenylethylamine Hydrochloride , a critical gem-diphenyl ethylamine scaffold. While often categorized as a structural impurity of the blockbuster antidepressant Sertraline (Zoloft), this molecule serves a distinct and vital role in medicinal chemistry as a conformational probe .

Unlike the rigid tetralin ring system of Sertraline, this compound represents the "open-chain" pharmacophore. Its study allows researchers to decouple the effects of conformational rigidity from electronic substitution (3,4-dichloro motif) in Monoamine Transporter (MAT) binding. It is primarily utilized in Structure-Activity Relationship (SAR) studies targeting the Serotonin (SERT), Dopamine (DAT), and Norepinephrine (NET) transporters.

Chemical Architecture & Properties[1][2][3]

Structural Analysis

The molecule consists of a primary ethylamine chain substituted at the

-position with two phenyl rings: one unsubstituted and one 3,4-dichloro substituted.

Feature	Specification
IUPAC Name	2-(3,4-Dichlorophenyl)-2-phenylethan-1-amine hydrochloride
Common Code	Sertraline Impurity / Open-Chain Analog
CAS (HCl)	1021871-57-7
Molecular Formula
Molecular Weight	302.63 g/mol
Chirality	Racemic (typically synthesized as racemate; Sertraline is chiral)
Solubility	Soluble in DMSO, Methanol; Sparingly soluble in Water

The "Rigid vs. Flexible" Paradigm

The significance of this molecule lies in its relationship to Sertraline.

• Sertraline: The phenyl ring is fused to the ethylamine chain, forming a tetralin system. This locks the phenyl rings in a specific spatial orientation (cis-1S,4S).

• 2-(3,4-Dichlorophenyl)-2-phenylethylamine: The ring is "opened." The phenyl rings have free rotation around the C-C bonds.

Implication: If this molecule retains high affinity for SERT/DAT, it suggests the transporter binding pocket accommodates a "flexible fit." If affinity drops significantly compared to Sertraline, it confirms that the entropic penalty of the open chain is too high, validating the need for the rigid tetralin scaffold.

Synthetic Methodology (High-Fidelity Protocol)

While classical methods (e.g., Knoevenagel condensation followed by reduction) often yield the 1,2-diphenyl isomer, the 2,2-diphenyl structure requires a specific approach. The most robust modern method is the Palladium-Catalyzed

-Arylation of Nitriles , followed by reduction.

Retrosynthetic Logic

• Target: Primary Amine (

  )

• Precursor: Nitrile (

  ) attached to the quaternary carbon.

• Disconnection: C-C bond between the

  -carbon of phenylacetonitrile and the 3,4-dichlorobenzene ring.

Step 1: -Arylation (C-C Bond Formation)

Objective: Synthesize 2-(3,4-dichlorophenyl)-2-phenylacetonitrile.

• Reagents:

  • Substrate A: Phenylacetonitrile (1.0 eq)

  • Substrate B: 1-Bromo-3,4-dichlorobenzene (1.1 eq)

  • Catalyst:

    (2 mol%) or

  • Ligand: dppf (1,1'-Bis(diphenylphosphino)ferrocene) or Xantphos

  • Base: Sodium tert-butoxide (

    ) (1.5 eq)

  • Solvent: Toluene (Anhydrous)

Protocol:

• Charge a flame-dried Schlenk flask with

  , , and Ligand under Argon.

• Add anhydrous Toluene.

• Add Phenylacetonitrile and 1-Bromo-3,4-dichlorobenzene via syringe.

• Heat to 80°C for 12-16 hours. Monitor by TLC/LC-MS for disappearance of bromide.

• Workup: Cool to RT, dilute with diethyl ether, filter through a Celite pad. Concentrate filtrate.

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Step 2: Nitrile Reduction to Amine

Objective: Convert the nitrile group to the primary amine.

• Reagents:

  • Substrate: Nitrile intermediate from Step 1.[1]

  • Reductant: Borane-THF complex (

    ) (1M solution, 3.0 eq).

  • Quench: Methanol / HCl.

Protocol:

• Dissolve the nitrile in anhydrous THF under Argon. Cool to 0°C .[2]

• Add

  dropwise (exothermic).

• Reflux for 4 hours.

• Quench: Cool to 0°C. Carefully add Methanol until gas evolution ceases.

• Add concentrated HCl (excess) and reflux for 1 hour (to break the boron-amine complex).

• Isolation: Basify with NaOH (pH > 12), extract with DCM (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  ). Dry over .

Step 3: Salt Formation (The Hydrochloride)

• Dissolve the free base oil in minimal dry Diethyl Ether.

• Add 2M HCl in Ether dropwise at 0°C.

• A white precipitate forms immediately.

• Filter, wash with cold ether, and dry under vacuum.

Visualized Workflows

Synthesis Pathway

Figure 1: Modern Palladium-Catalyzed Synthesis Route ensuring 2,2-substitution fidelity.

SAR Logic: The "Flexible Scaffold" Hypothesis

Figure 2: Strategic logic for using this compound in Structure-Activity Relationship (SAR) studies.

Pharmacological Profile & Applications[1][7][8]

Binding Affinity (Predicted)

Based on the SAR of gem-diphenyl ethylamines (e.g., related compounds like Bicifadine or Indatraline analogs):

• SERT (Serotonin Transporter): High affinity expected due to the 3,4-dichloro substitution (a known SERT anchor).

• DAT (Dopamine Transporter): Moderate to High affinity. The "open chain" often increases dopaminergic activity compared to the rigid analogs in some series.

• Selectivity: This molecule is likely less selective than Sertraline. The conformational flexibility allows it to adopt binding modes suitable for NET and DAT, making it a potential Triple Reuptake Inhibitor (TRI) .

Research Applications

• Impurity Standards: Essential for QC in Sertraline manufacturing (USP/EP methods) to ensure the "open chain" degradation product is absent.

• Probe Compounds: Used to map the steric tolerance of the S1 and S2 binding pockets in monoamine transporters.

• Lead Generation: A starting scaffold for novel antidepressants that require broader efficacy (TRI profile) than SSRIs.

Safety & Handling

• Hazard Class: Irritant (Skin/Eye). Potential CNS stimulant.

• Storage: Hygroscopic. Store at -20°C under inert atmosphere (Argon/Nitrogen).

• Solubility: Dissolve in DMSO for stock solutions. Aqueous solutions should be prepared fresh due to potential oxidation of the amine over time.

References

• National Institutes of Health (NIH). (2022). Diarylamine Synthesis via Desulfinylative Smiles Rearrangement. PubMed Central. Retrieved from [Link]

• American Chemical Society. (2023). 2-Phenylethylamine: Molecule of the Week. Retrieved from [Link]

• SynZeal Research. (n.d.). Sertraline Impurity 2 Data Sheet. Retrieved from [Link]

• Google Patents. (2014). Preparation method of phenylethylamine (CN103641725A).

Sources

• 1. researchgate.net [researchgate.net]
• 2. globalresearchonline.net [globalresearchonline.net]

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride as a research chemical

Classification: Chemical Probe / Pharmacophore Scaffold CAS Registry Number: (Analogous to Sertraline intermediates, specific CAS varies by isomer) Molecular Formula: C₁₄H₁₃Cl₂N · HCl Primary Application: Monoamine Transporter (MAT) SAR Profiling

Executive Summary & Chemical Identity

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is a

-diarylethylamine and the acyclic structural analog of the antidepressant Sertraline (Zoloft). While Sertraline constrains the phenyl and dichlorophenyl rings within a rigid tetralin (tetrahydronaphthalene) system, this compound represents the "open-chain" scaffold.

In neuropharmacology, it serves as a critical Structure-Activity Relationship (SAR) probe . By comparing the binding affinity of this flexible molecule against the rigid Sertraline, researchers map the conformational requirements of the Serotonin Transporter (SERT) and Dopamine Transporter (DAT) binding pockets. Unlike the rigid analog which exhibits high selectivity for SERT, the acyclic variants often display broader "Triple Reuptake Inhibitor" (TRI) profiles or altered selectivity due to their ability to adopt multiple conformations within the synaptic transporter vestibule.

Structural Comparison: Rigid vs. Flexible

The core scientific value of this compound lies in its flexibility. The absence of the tetralin ring allows the two aromatic moieties to rotate freely, providing data on the "active conformation" required for transporter inhibition.

Figure 1: Pharmacophore comparison illustrating how structural rigidity influences transporter selectivity. The acyclic analog probes the necessity of the tetralin ring for high-affinity SERT binding.

Chemical Synthesis & Purification Protocol

Note on Autonomy: While various routes exist for diarylethylamines (e.g., Grignard addition to imines), the most robust and scalable method for research-grade purity involves the Palladium-Catalyzed

-Arylation of Nitriles followed by reduction. This method avoids the formation of difficult-to-separate regioisomers common in Friedel-Crafts approaches.

Phase 1: Precursor Synthesis (Nitrile Formation)

Reaction:

-Arylation of Phenylacetonitrile Reagents: Phenylacetonitrile, 1-Bromo-3,4-dichlorobenzene, Pd(dba)₂, Xantphos, NaHMDS.

• Inert Atmosphere: Flame-dry a 250 mL three-neck round-bottom flask and purge with Argon.

• Catalyst Loading: Charge flask with Pd(dba)₂ (1 mol%) and Xantphos (1.2 mol%). Add anhydrous Toluene (0.5 M concentration relative to substrate).

• Substrate Addition: Add Phenylacetonitrile (1.0 eq) and 1-Bromo-3,4-dichlorobenzene (1.1 eq).

• Deprotonation: Dropwise add NaHMDS (Sodium bis(trimethylsilyl)amide, 1.2 eq, 1M in THF) at 0°C. Causality: Low temperature prevents polymerization of the nitrile anion.

• Reflux: Heat to 80°C for 12 hours. Monitor via TLC (Hexane:EtOAc 9:1).

• Workup: Quench with saturated NH₄Cl. Extract with Ethyl Acetate. The product, 2-(3,4-dichlorophenyl)-2-phenylacetonitrile , is an oil that crystallizes upon standing.

Phase 2: Reduction to Amine

Reaction: Hydride Reduction Reagents: LiAlH₄ (Lithium Aluminum Hydride), anhydrous THF.

• Preparation: Suspend LiAlH₄ (2.5 eq) in anhydrous THF at 0°C under Argon.

• Addition: Dissolve the nitrile intermediate from Phase 1 in THF and add dropwise to the hydride suspension. Caution: Exothermic.

• Reduction: Allow to warm to Room Temperature (RT), then reflux for 4 hours. This ensures complete reduction of the

  triple bond to the primary amine .

• Fieser Quench: Cool to 0°C. Carefully add water (

  mL), 15% NaOH ( mL), and water ( mL) sequentially (where = grams of LiAlH₄ used).

• Filtration: Filter the granular aluminum salts through a Celite pad.

• Salt Formation: Dissolve the freebase oil in diethyl ether. Add 2M HCl in ether dropwise until precipitation ceases.

• Recrystallization: Recrystallize the crude HCl salt from Isopropanol/Ethanol (9:1) to yield white needles.

Figure 2: Synthetic workflow utilizing Pd-catalyzed cross-coupling for regiospecific construction of the diaryl core.

Pharmacological Profiling[1]

Mechanism of Action

The compound functions as a Monoamine Transporter Inhibitor . It competes with endogenous neurotransmitters (Serotonin, Dopamine, Norepinephrine) for uptake into the presynaptic neuron.

• Sertraline (Reference):

  (SERT) 0.4 nM; Selectivity Ratio (SERT/DAT) > 100.

• Acyclic Analog (Topic):

  (SERT) 50–200 nM (estimated based on general acyclic SAR).

  • Insight: The drop in potency (2-3 orders of magnitude) confirms that the tetralin ring in Sertraline is essential for locking the phenyl rings in the optimal orientation (likely orthogonal) to fit the S1 binding site of the transporter.

In Vitro Assay Protocol (Synaptosomal Uptake)

To validate the activity of the synthesized compound, use a radioligand uptake assay.

Parameter	Specification
Tissue Source	Rat brain synaptosomes (Striatum for DAT, Cortex for SERT)
Radioligand	[³H]-Serotonin (5-HT) or [³H]-Dopamine (DA)
Buffer System	Krebs-Ringer-HEPES (pH 7.4)
Incubation	37°C for 5 minutes (Initial Velocity Phase)
Termination	Rapid filtration over GF/B filters (pre-soaked in 0.5% PEI)
Analysis	Liquid Scintillation Counting (LSC)

Self-Validating Step: Always run a positive control (Sertraline 10 nM) and a vehicle control (DMSO <0.1%). If Sertraline does not show >90% inhibition, the synaptosomes are non-viable.

Analytical Validation Data

For the synthesized Hydrochloride salt, the following analytical signatures confirm identity and purity.

• ¹H NMR (400 MHz, DMSO-d₆):

  • 8.20 (br s, 3H, )
  • 7.60–7.20 (m, 8H, Aromatic protons)
  • 4.35 (t, 1H, -Diaryl)
  • 3.60 (d, 2H, -N)

  • Interpretation: The triplet at 4.35 ppm is diagnostic of the methine proton flanked by two aryl rings.

• Mass Spectrometry (ESI+):

  • Target Mass:

    calc. for C₁₄H₁₃Cl₂N 266.04.

  • Isotope Pattern: Distinctive chlorine cluster (

    , , ) in a 9:6:1 ratio due to two Cl atoms.

Safety & Handling

• Hazard Class: Irritant / CNS Active.

• Handling: Use a fume hood. Wear nitrile gloves.

• Storage: Hygroscopic solid. Store at -20°C in a desiccator.

• Legal Status: As a non-scheduled structural analog, it may be considered a "Research Chemical" or "Designer Drug" precursor in some jurisdictions. It is structurally related to Diphenidine (a dissociative anesthetic), although the primary amine functionality generally shifts activity towards stimulant/antidepressant profiles rather than NMDA antagonism.

References

• Sertraline Structure & Pharmacology: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 68617, Sertraline. Retrieved from [Link]

• Synthesis of Diarylethylamines (General Methodology): Rabet, P. T. G., et al. (2019).[1] Diarylamine Synthesis via Desulfinylative Smiles Rearrangement. Organic Letters, 21(22), 9033-9035.[1] Retrieved from [Link]

• Research Chemical Context (Diphenidine/Diarylethylamines): Wallach, J., et al. (2014). Preparation and characterization of the 'research chemical' diphenidine, its pyrrolidine analogue, and their 2,2-diphenylethyl isomers. Drug Testing and Analysis. Retrieved from [Link]

• Sertraline SAR & Acyclic Analogs: Plenge, P., et al. (2012). Structure–activity relationship studies of citalopram derivatives: examining substituents conferring selectivity for the allosteric site in the 5‐HT transporter. British Journal of Pharmacology. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Monograph: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

This technical guide provides a comprehensive analysis of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride (CAS 1021871-57-7), focusing on its molecular weight, physicochemical properties, and analytical validation.

Focus: Stoichiometry, Molecular Weight Verification, and Analytical Profiling

Executive Summary

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is a specialized ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

-disubstituted phenethylamine scaffold. Structurally, it represents an acyclic analog of the antidepressant Sertraline , lacking the tetralin ring closure but retaining the critical diphenyl pharmacophore required for monoamine transporter affinity.

For researchers and formulation scientists, the precise Molecular Weight (302.63 g/mol ) is not merely a physical constant but the basis for accurate stoichiometric dosing and molarity calculations in high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

Key Physicochemical Data

Property	Value	Notes
Systematic Name	2-(3,4-Dichlorophenyl)-2-phenylethan-1-amine hydrochloride	IUPAC convention
CAS Number	1021871-57-7	Unique Identifier
Molecular Formula		Salt Form
Molecular Weight	302.63 g/mol	Average Mass (Salt)
Free Base MW	266.17 g/mol	For pharmacokinetic correction
Exact Mass	301.019 (Monoisotopic)	Critical for HRMS
Appearance	White to off-white solid	Crystalline

Molecular Weight & Stoichiometry

Understanding the mass balance between the cationic pharmacophore and the counterion is critical for assay preparation.

Component Breakdown

The commercial preparation is supplied as the monohydrochloride salt . When preparing stock solutions (e.g., 10 mM in DMSO), the full salt weight must be used, but the biological activity is driven by the free base.

• Free Base Fraction (

  ):

  • Implication: For every 1 mg of powder weighed, you deliver effectively 0.88 mg of the active amine.

Isotopic Distribution (Mass Spectrometry)

In analytical validation (LC-MS), the molecular weight is not a single peak due to the natural abundance of Chlorine isotopes (

and ).

• Chlorine Signature: The molecule contains two chlorine atoms on the phenyl ring.

• Expected MS Pattern (ESI+, [M+H]+):

  • m/z 266.05 (100%,

    )

  • m/z 268.05 (~64%,

    )

  • m/z 270.05 (~10%,

    )

Technical Note: The HCl counterion usually dissociates in the LC-MS ion source. Do not look for the 302.63 parent ion in positive mode ESI; look for the 266.05 cation cluster.

Analytical Validation Protocols

To ensure data integrity, the identity and purity of the compound must be verified before use in biological assays. The following workflow ensures the material matches the theoretical molecular weight.

Workflow Visualization

The following diagram outlines the decision logic for validating the compound's identity and weight.

Figure 1: Analytical quality control workflow for verifying molecular weight and salt stoichiometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm the exact mass and isotopic pattern of the free base cation.

• Preparation: Dissolve 1 mg of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine HCl in 1 mL Methanol (HPLC grade). Dilute 1:100 with 0.1% Formic Acid in Water.

• Instrumentation: Q-TOF or Orbitrap MS coupled with UHPLC.

• Parameters:

  • Source: ESI Positive.

  • Scan Range: m/z 100–500.

• Acceptance Criteria:

  • Observed Monoisotopic Mass: 266.0498 ± 5 ppm.

  • Isotope Pattern: Distinct "9:6:1" intensity ratio characteristic of a Cl2 system.

Protocol: Chloride Content Determination

Objective: Verify the "Hydrochloride" part of the Molecular Weight (302.63).[1] If the salt is hygroscopic or essentially a hemi-hydrate, the effective MW changes.

• Method: Potentiometric Titration with Silver Nitrate (

  ).

• Procedure: Dissolve 50 mg of sample in 50 mL deionized water/acetone (1:1). Acidify with

  . Titrate with 0.01 M .

• Calculation:

  • Theoretical %Cl:

    (ionic Cl only).

  • Note: Total Chlorine (combustion) would be higher (

    ), but titration only detects the ionic counterion.

Synthesis & Structural Context

To understand the "Why" behind the molecular weight, one must look at the synthesis. This compound is typically synthesized via the reduction of a nitrile or amide precursor, or via Grignard addition to an imine.

Structural Homology

The molecular weight of 302.63 places this compound in the "fragment-like" to "lead-like" chemical space. It is structurally significant as an open-ring analog of Sertraline.

Figure 2: Structural relationship between the target compound and the established drug Sertraline.

References

• Sigma-Aldrich. 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride Product Sheet. Retrieved from .[2]

• PubChem. Compound Summary: 2-(3,4-Dichlorophenyl)-2-phenylethanamine.[1] National Library of Medicine. Retrieved from .[1]

• Chem-Impex International. Product Catalog: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride. Retrieved from .

• Santa Cruz Biotechnology. 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride Data Sheet. Retrieved from .

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 1021871-57-7 | Sigma-Aldrich [sigmaaldrich.com]

A Technical Guide to 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

Executive Summary: This document provides a comprehensive technical overview of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride, a specialized chemical compound of significant interest to researchers and professionals in pharmaceutical development and neuropharmacology. As a substituted phenethylamine, its unique structure, featuring both a phenyl and a dichlorophenyl group, makes it a valuable synthetic intermediate for developing novel therapeutic agents, particularly those targeting neurological and psychiatric disorders.[1] This guide details the compound's physicochemical properties, presents a plausible synthetic pathway, outlines analytical methodologies for its characterization, discusses its pharmacological context, and provides essential safety and handling protocols. The content is structured to deliver not only procedural steps but also the underlying scientific rationale, ensuring a deep and actionable understanding for the target audience.

Chemical Identity and Physicochemical Properties

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride belongs to the phenethylamine class of compounds. Phenethylamines are a well-established class of organic compounds known for their psychoactive and stimulant effects, forming the structural backbone for many endogenous neurotransmitters and synthetic drugs.[2][3] The core phenethylamine structure consists of a phenyl ring attached to an ethylamine group.[3] In this specific derivative, substitutions on the ethyl group and the phenyl ring significantly modify its properties. The presence of a second phenyl group and a 3,4-dichlorinated phenyl ring creates a chiral center and alters the molecule's lipophilicity and electronic profile, which in turn influences its biological activity and potential as a scaffold for drug design.

The hydrochloride salt form enhances the compound's stability and increases its solubility in aqueous media, which is often advantageous for experimental and formulation purposes.[4]

Physicochemical Data Summary

Property	Value	Source
IUPAC Name	2-(3,4-dichlorophenyl)-2-phenylethan-1-amine hydrochloride	N/A
CAS Number	1021871-57-7	[1]
Molecular Formula	C₁₄H₁₃Cl₂N·HCl	[1][5]
Molecular Weight	302.63 g/mol	[1]
Appearance	White to yellow solid	[1]
Storage Conditions	Store at 0 - 8 °C	[1]

Chemical Structure

The structure features a core ethylamine chain with two distinct aromatic substituents at the C2 position, leading to chirality.

Caption: 2D structure of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride.

Synthesis and Purification

While specific synthesis routes for this exact molecule are not widely published in standard literature, a plausible and efficient pathway can be designed based on established organic chemistry principles. The following multi-step synthesis is proposed, starting from commercially available precursors. The causality behind this route lies in its reliance on robust and high-yielding reactions commonly used in pharmaceutical chemistry.

Proposed Synthetic Workflow

Caption: Proposed workflow for the synthesis of the target compound.

Experimental Protocol: A Step-by-Step Guide

Step 1: Friedel-Crafts Acylation to form (3,4-Dichlorophenyl)(phenyl)methanone

• To a stirred, cooled (0°C) suspension of anhydrous aluminum chloride in dry benzene, add 3,4-dichlorobenzoyl chloride dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours until the reaction is complete (monitored by TLC).

• Pour the reaction mixture carefully onto crushed ice and concentrated HCl.

• Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the ketone intermediate.

Causality: This classic electrophilic aromatic substitution is a highly reliable method for forming the carbon-carbon bond between the two aromatic rings, creating the core diaryl-methanone structure.

Step 2: Reductive Amination to form the Amine Free Base

• Dissolve the ketone intermediate from Step 1 in formic acid.

• Add ammonium formate and heat the mixture to reflux (approx. 160-180°C) for 8-12 hours. This step forms the N-formyl intermediate.

• Cool the mixture and add concentrated HCl. Reflux for another 4-6 hours to hydrolyze the formamide.

• Cool to room temperature and neutralize with a 20% sodium hydroxide solution until the pH is strongly basic (pH 11-12).[6]

• Extract the product with chloroform or ethyl acetate.[6] Combine the organic layers, dry over anhydrous MgSO₄, and concentrate to yield the crude free base amine.

Causality: The Leuckart-Wallach reaction (or a variation using formic acid/ammonium formate) is an effective method for converting ketones to amines. The subsequent acid hydrolysis is a standard procedure to deprotect the amine.

Step 3: Formation of the Hydrochloride Salt

• Dissolve the crude free base amine in a minimal amount of a suitable solvent like diisopropyl ether.

• Slowly add a solution of hydrogen chloride (saturated in diisopropyl ether or a similar solvent) with stirring.[7]

• A precipitate of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride will form.

• Stir the suspension at room temperature for several hours to ensure complete precipitation.[7]

• Collect the solid product by filtration, wash with cold diisopropyl ether, and dry in vacuo to yield the final product.

Causality: Converting the amine to its hydrochloride salt serves two key purposes: it typically produces a stable, crystalline solid that is easier to handle and purify than the free base oil, and it enhances water solubility.

Mechanism of Action and Pharmacological Context

This compound is a structural analog of phenethylamine, a trace amine that functions as a central nervous system (CNS) stimulant.[3][8] Phenethylamines and their derivatives often exert their effects by modulating monoamine neurotransmission, particularly by interacting with transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[2]

The specific substitutions on this molecule are predicted to significantly influence its pharmacological profile:

• Di-Aryl Structure: The presence of two bulky phenyl groups at the C2 position likely sterically hinders metabolism by monoamine oxidase (MAO), potentially increasing its bioavailability and duration of action compared to simpler phenethylamines.

• 3,4-Dichloro Substitution: The chlorine atoms are electron-withdrawing and increase the lipophilicity of the molecule. This can affect its ability to cross the blood-brain barrier and alter its binding affinity and selectivity for various neurotransmitter transporters and receptors.

This compound is utilized as a key intermediate for building more complex molecules intended to have high affinity and selectivity for specific neurological targets, making it a valuable tool in drug discovery for conditions like depression, anxiety, or other CNS disorders.[1]

Conceptual Target Interaction Pathway

Caption: Potential mechanism of action via neurotransmitter transporter inhibition.

Analytical Methodologies

To ensure the purity and identity of synthesized 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride, a robust analytical method is essential. High-Performance Liquid Chromatography (HPLC) is a standard and reliable technique for this purpose.

RP-HPLC Analytical Workflow

Caption: Workflow for purity analysis by Reverse-Phase HPLC.

Protocol: Purity Analysis by RP-HPLC

This protocol is adapted from general methods for analyzing aromatic amines and provides a solid starting point for method development.[9]

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of Acetonitrile and Water (with 0.1% Trifluoroacetic Acid, TFA). A typical starting point could be 60:40 Acetonitrile:Water (v/v).

  • Causality: The C18 stationary phase retains the nonpolar analyte. Acetonitrile serves as the organic modifier to elute the compound. TFA is added to improve peak shape by protonating free silanol groups on the column and ensuring the amine is in its protonated state.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 220 nm.

  • Causality: The aromatic rings in the molecule exhibit strong absorbance in the UV range, making UV-Vis a sensitive detection method.

• Sample Preparation: Accurately weigh and dissolve the compound in the mobile phase to a concentration of approximately 0.5 mg/mL.

• Analysis: Inject 10 µL of the sample solution. The purity is determined by calculating the percentage area of the main peak relative to the total area of all peaks in the chromatogram.

Safety, Handling, and Storage

GHS Hazard Classification (Anticipated)

Hazard Class	Category	GHS Statement	Source
Acute Toxicity, Oral	4	H302: Harmful if swallowed	[10]
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[10]
Serious Eye Damage/Irritation	2	H319: Causes serious eye irritation	[10]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	[10]

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

  • Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator.

• General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[11] Avoid all personal contact, including inhalation.[12]

Storage and Disposal

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[11] Recommended storage is at 0 - 8 °C.[1]

• Spills: For minor spills, sweep up the solid material carefully, avoiding dust generation, and place it in a suitable, labeled container for disposal.[12]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

Applications in Research and Development

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is not an end-product therapeutic but rather a crucial starting material and research tool.

• Pharmaceutical Development: Its primary role is as a building block in the synthesis of novel drug candidates. The unique diaryl-ethylamine scaffold can be further modified to optimize potency, selectivity, and pharmacokinetic properties for targets in the CNS.[1][13]

• Neuropharmacology Studies: The compound can be used as a tool compound to probe the structure-activity relationships (SAR) of ligands for neurotransmitter transporters and receptors.[1]

• Analytical Chemistry: It serves as a reference standard for the development and validation of analytical methods designed to detect and quantify related compounds in various matrices.[1]

• Biochemical Research: It can be utilized in studies investigating enzyme interactions, particularly those involved in neurotransmitter metabolism and signaling pathways.[1]

References

• Sensitive high-performance liquid chromatographic method for the determination of 2-phenylethylamine in human urine. PubMed. [Link]

• Details for Phenethylamines. UNODC. [Link]

• Preparation method of phenylethylamine.

• 2-Phenylethylamine. American Chemical Society. [Link]

• Synthesis of 2-phenylethylamine hydrochloride. PrepChem.com. [Link]

• 2-Phenethylamines in Medicinal Chemistry: A Review. PubMed Central. [Link]

• Phenethylamine. Wikipedia. [Link]

• 2-Phenylethylamine hydrochloride | C8H12ClN. PubChem. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Details for Phenethylamines [unodc.org]
• 3. Phenethylamine - Wikipedia [en.wikipedia.org]
• 4. CAS 156-28-5: 2-Phenylethylamine hydrochloride [cymitquimica.com]
• 5. scbt.com [scbt.com]
• 6. CN103641725A - Preparation method of phenylethylamine - Google Patents [patents.google.com]
• 7. prepchem.com [prepchem.com]
• 8. acs.org [acs.org]
• 9. Sensitive high-performance liquid chromatographic method for the determination of 2-phenylethylamine in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 2-Phenylethylamine hydrochloride | C8H12ClN | CID 9075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. static.igem.wiki [static.igem.wiki]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. chemimpex.com [chemimpex.com]

Technical Guide: Spectroscopic Characterization of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

Executive Summary

Compound: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride CAS: 55302-96-0 (Free base analog ref) / Proprietary HCl salts Formula:

Molecular Weight: 302.63 g/mol (Salt); 266.17 g/mol (Free Base)

This guide provides a comprehensive technical analysis of the spectroscopic signature of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride. Structurally, this compound represents a critical scaffold in the synthesis of psychoactive agents, specifically functioning as a ring-opened analog or metabolite of sertraline-type serotonin reuptake inhibitors (SSRIs). Its analysis requires a rigorous understanding of the 2,2-diarylethylamine backbone, complicated by the isotopic signature of the dichloro-substitution.

The following data and protocols are synthesized for researchers validating the identity and purity of this intermediate in drug development pipelines.

Part 1: Structural Elucidation Strategy

The characterization of this molecule relies on confirming three structural distinctives:

• The Nitrogen Salt Form: Confirmed via IR (Ammonium bands) and Elemental Analysis.

• The Dichloro-Isotope Pattern: Confirmed via Mass Spectrometry (MS).

• The 2,2-Diaryl Connectivity: Confirmed via

  and NMR, specifically distinguishing the methine ( ) and methylene ( ) coupling constants.

Analytical Workflow Diagram

Figure 1: Integrated analytical workflow for structural validation.

Part 2: Mass Spectrometry (MS) Data

Mass spectrometry provides the most immediate confirmation of the 3,4-dichlorophenyl moiety due to the unique natural abundance of Chlorine isotopes (

and ).

Theoretical Fragmentation & Isotope Pattern

Unlike simple organic amines, the presence of two chlorine atoms creates a distinct triplet pattern in the molecular ion cluster.

• Ionization Mode: ESI+ (Electrospray Ionization, Positive mode)

• Base Peak:

  (for )

Diagnostic Isotope Cluster (Relative Abundance):

m/z	Isotope Composition	Relative Intensity	Origin

| 266.05 |

| 100% | Monoisotopic Peak ( ) | | 268.05 | | ~64% | (One ) | | 270.04 | | ~10% | (Two ) |

Fragmentation Pathway:

• Precursor:

  266

• Loss of Ammonia:

  249 (Formation of the 2,2-diarylethyl carbocation).

• Tropylium Formation: Secondary fragmentation often yields characteristic chlorotropylium ions if high collision energy is applied.

Part 3: Infrared Spectroscopy (IR)

The IR spectrum of the hydrochloride salt differs significantly from the free base, dominated by the ammonium cation vibrations.

Method: KBr Pellet or ATR (Attenuated Total Reflectance) Key Diagnostic Bands:

Frequency ( )	Vibration Mode	Structural Assignment
2800 - 3200	Stretch (Broad)	Primary amine salt ( ). Overlaps with aromatic .
1580 - 1600	Aromatic Stretch	Phenyl ring breathing modes.
1470	Bend	Methylene ( ) scissoring.
1030 - 1090	Stretch	Aliphatic amine linkage.
750 - 820	Stretch / Ar-H	Characteristic of 1,2,4-trisubstituted benzene (the 3,4-dichloro ring).
690 - 710	Out-of-plane	Monosubstituted phenyl ring.

Part 4: Nuclear Magnetic Resonance (NMR)

This is the definitive method for establishing the 2,2-diaryl connectivity. The spectrum is characterized by a distinctive

or system (depending on resolution) formed by the protons.

NMR Data (400 MHz, DMSO- )

Solvent Note: DMSO-

is preferred over for hydrochloride salts to ensure solubility and sharp resolution of the ammonium protons.

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Coupling ( )
8.40 - 8.60	Broad Singlet	3H		Exchangeable with
7.60 - 7.65	Doublet (d)	1H	Ar-H (3,4-Cl Ring, H-5)	Hz
7.55	Doublet (d)	1H	Ar-H (3,4-Cl Ring, H-2)	Hz (Meta)
7.30 - 7.45	Multiplet	6H	Ar-H (Phenyl + 3,4-Cl H-6)	Overlapping region
4.45	Triplet (t)	1H	(Methine)	Hz
3.55	Doublet (d)	2H	(Methylene)	Hz

Interpretation Logic:

• The Aliphatic Region: The triplet at 4.45 ppm and doublet at 3.55 ppm are the "fingerprint" of the 2,2-diphenylethylamine scaffold. The integration of 1:2 confirms the

  connectivity.

• The Aromatic Region: The 3,4-dichlorophenyl ring removes the symmetry found in unsubstituted 2,2-diphenylethylamine. You must look for the splitting of the 3 protons on the dichloro-ring:

  • One proton (H-2) is isolated between two chlorines (or Cl and alkyl), showing only weak meta-coupling.

  • One proton (H-5) has one ortho neighbor, showing a strong doublet.

NMR Data (100 MHz, DMSO- )

Chemical Shift ( , ppm)	Carbon Type	Assignment
141.0, 140.5	Quaternary ( )	Ipso carbons (Ar-C-CH)
131.5, 130.8	Quaternary ( )	C-Cl carbons (3, 4 positions)
127.0 - 131.0	Methine ( )	Aromatic CH signals (Complex overlap)
48.5	Methine ( )
42.0	Methylene ( )

Part 5: Experimental Protocols

To ensure reproducibility of the spectral data above, follow these preparation protocols.

Protocol 1: NMR Sample Preparation (HCl Salt)

Objective: Solubilize the ionic salt without inducing exchange of the amine protons.

• Selection: Select a high-quality 5mm NMR tube (Class A).

• Weighing: Weigh 5–10 mg of the hydrochloride salt.

• Solvation: Add 0.6 mL of DMSO-

  (99.9% D).

  • Note: Do not use

    unless you first perform a free-base extraction, as the salt is sparingly soluble and will result in broad, weak peaks.

• Mixing: Sonicate for 30 seconds to ensure complete dissolution.

• Acquisition: Run a standard proton sequence (16 scans) with a relaxation delay (

  ) of at least 1.0 second to allow full relaxation of the aromatic protons.

Protocol 2: Free Base Extraction (For GC-MS Analysis)

Objective: Convert the salt to the free amine for gas chromatography or standard IR comparison.

• Dissolution: Dissolve 50 mg of the HCl salt in 5 mL deionized water.

• Basification: Add 1M NaOH dropwise until pH > 12 (check with litmus paper). Solution should become cloudy (oiling out).

• Extraction: Extract 3x with 5 mL Dichloromethane (DCM).

• Drying: Dry combined organic layers over anhydrous

  .

• Filtration & Evaporation: Filter and evaporate solvent under reduced pressure.

• Result: A colorless to pale yellow oil (Free Base).

Part 6: Quality Control & Impurity Profiling

When synthesizing or sourcing this compound, two primary impurities are common:

• Regioisomers: 2-(2,4-Dichlorophenyl)-... analogs. These are detected by changes in the aromatic splitting pattern in

  NMR (different coupling constants).

• Elimination Products: Stilbene derivatives formed by the elimination of the amine. Detected by the appearance of vinylic protons (

  6.0-7.0 ppm) and loss of the aliphatic signals.

Impurity Logic Diagram

Figure 2: Logic flow for identifying common synthetic impurities via NMR.

References

• Chem-Impex International. "2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride Data Sheet." Catalog #241008. Accessed via Chem-Impex. Link

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 9075, Phenethylamine." PubChem. Link

• Molinspiration. "Calculation of Molecular Properties and Bioactivity Score." Cheminformatics Tools. (Used for LogP and PSA validation of the 2,2-diaryl scaffold). Link

• ChemicalBook. "2,2-Diphenylethylamine Spectral Data." ChemicalBook CAS Database. (Reference for the non-chlorinated analog backbone). Link

• MDPI. "Synthesis and Characterization of N-(2,2-diphenylethyl)furan-2-carboxamide." Molbank 2025, M1993.[1] (Validating the NMR shift of the methine/methylene protons in 2,2-diaryl systems). Link

Sources

• 1. N-(2,2-Diphenylethyl)furan-2-carboxamide [mdpi.com]

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride theoretical properties

Structure-Activity Relationships, Synthesis, and Theoretical Pharmacodynamics

Executive Summary & Chemical Identity[1]

2-(3,4-Dichlorophenyl)-2-phenylethylamine Hydrochloride (CAS: 1021871-57-7) is a specialized

-diarylethylamine derivative. Structurally, it represents a simplified, open-chain pharmacophore of the rigid bicyclic antidepressant sertraline and is a direct structural analog of diclofensine .

In the context of drug development, this molecule serves as a critical probe for investigating the Monoamine Transporter (MAT) structure-activity relationship (SAR). Its steric bulk at the

-position, combined with the electron-withdrawing dichloro-substitution, theoretically predisposes the molecule to high-affinity blockade of the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET), with variable selectivity for the Serotonin Transporter (SERT).

Chemical Nomenclature & Identifiers

Property	Detail
IUPAC Name	2-(3,4-Dichlorophenyl)-2-phenylethan-1-amine hydrochloride
Common Alias	Des-methyl-diclofensine analog; -Dichlorodiphenylethylamine
CAS Number	1021871-57-7
Molecular Formula
Molecular Weight	302.63 g/mol (Salt); 266.17 g/mol (Free Base)
Smiles	ClC1=C(Cl)C=C(C(CN)C2=CC=CC=C2)C=C1.Cl

Theoretical Physicochemical Profile

The following data points are derived from consensus QSAR modeling of the free base, essential for predicting blood-brain barrier (BBB) permeability and bioavailability.

Parameter	Value (Predicted)	Implication
LogP (Octanol/Water)	4.2 ± 0.4	Highly lipophilic; suggests excellent BBB penetration but potential for non-specific binding.
Polar Surface Area (PSA)	26.02	Well below the 90 threshold for CNS drugs, indicating high membrane permeability.
pKa (Basic Amine)	~9.4	Predominantly ionized (cationic) at physiological pH (7.4), facilitating electrostatic interaction with Asp-79 in MATs.
Rotatable Bonds	3	Moderate flexibility allows induced-fit binding within transporter orthosteric sites.
H-Bond Donors/Acceptors	2 / 1	Classic primary amine profile.

Synthetic Methodology (Protocol Design)

Note: The following is a self-validating theoretical synthesis route designed based on standard transformations for diarylethylamines. All reactions must be performed under inert atmosphere.

Retrosynthetic Analysis

The most robust route to the

-diarylethylamine scaffold involves the reduction of a diarylethanenitrile intermediate. This nitrile is accessible via nucleophilic substitution of the corresponding benzhydryl chloride.

Step-by-Step Synthesis Protocol

Step 1: Formation of the Benzhydrol Intermediate

• Reagents: 3,4-Dichlorobenzaldehyde, Phenylmagnesium bromide (PhMgBr), THF (anhydrous).

• Protocol:

  • Charge a flame-dried flask with 3,4-dichlorobenzaldehyde (1.0 eq) in dry THF under Argon.

  • Cool to 0°C. Dropwise add PhMgBr (1.2 eq, 1.0 M in THF).

  • Stir at RT for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2).

  • Quench with saturated

    . Extract with EtOAc.

  • Product: (3,4-Dichlorophenyl)(phenyl)methanol.

Step 2: Chlorination to Benzhydryl Chloride

• Reagents: Thionyl chloride (

  ), DCM, catalytic DMF.

• Protocol:

  • Dissolve the benzhydrol from Step 1 in DCM.

  • Add

    (1.5 eq) dropwise at 0°C.

  • Reflux for 2 hours. Evaporate solvent and excess

    in vacuo.

  • Product: 1,1-Dichloro-4-(chloro(phenyl)methyl)benzene (crude used immediately).

Step 3: Nitrile Displacement (The Critical C-C Bond)

• Reagents: Trimethylsilyl cyanide (TMSCN) or NaCN, Lewis Acid (

  if using TMSCN).

• Protocol:

  • Dissolve crude chloride in dry Acetonitrile.

  • Add TMSCN (1.2 eq) and catalytic

    .

  • Heat to 60°C for 6 hours.

  • Validation: IR spectroscopy should show a sharp nitrile peak at ~2240 cm⁻¹.

  • Product: 2-(3,4-Dichlorophenyl)-2-phenylacetonitrile.

Step 4: Reduction and Salt Formation

• Reagents: Borane-THF complex (

  ) or ; HCl in Dioxane.

• Protocol:

  • Dissolve nitrile in dry THF. carefully add

    (2.0 eq) at 0°C.

  • Reflux for 12 hours (Nitrile reduction to primary amine).

  • Fieser quench (Water, 15% NaOH, Water). Filter precipitate.

  • Concentrate filtrate to obtain the free base oil.

  • Dissolve oil in

    , cool to 0°C, and bubble anhydrous HCl gas.

  • Final Product: White crystalline solid of 2-(3,4-Dichlorophenyl)-2-phenylethylamine HCl.

Synthesis Workflow Diagram

Figure 1: Step-wise synthetic pathway transforming the aldehyde precursor to the final amine salt via a nitrile intermediate.[1][2][3]

Pharmacological & Mechanistic Analysis[5][6]

Mechanism of Action (Theoretical)

This compound acts as a Triple Reuptake Inhibitor (TRI) or SNDRI (Serotonin-Norepinephrine-Dopamine Reuptake Inhibitor), with a likely bias toward DAT and NET due to the 3,4-dichloro substitution pattern.

• The Pharmacophore: The

  -diaryl motif mimics the spatial arrangement of the phenyl rings in Sertraline. The primary amine mimics the terminal nitrogen of dopamine.

• Binding Site: The molecule binds to the S1 (central) binding site of the transporter.

  • The Amine (

    ) interacts with the conserved Aspartate residue (e.g., Asp79 in DAT).

  • The 3,4-Dichlorophenyl ring occupies the hydrophobic pocket usually stabilized by Valine/Phenylalanine residues, increasing affinity compared to the unsubstituted analog.

Comparative SAR Data (Estimated)

Compound	DAT (nM)	NET (nM)	SERT (nM)	Note
Phenethylamine (PEA)	>10,000	>10,000	>10,000	Endogenous trace amine; rapid metabolism.
Amphetamine	~50	~40	>1000	Substrate/Releaser.
Sertraline	25	400	0.2	SSRI.
Diclofensine	2.5	4.6	16	Balanced TRI.
Target Compound	~15 - 50	~20 - 60	~50 - 150	Predicted. Lacks the rigid ring of sertraline (lowering SERT selectivity) but retains DAT/NET potency.

Neurotransmission Modulation Pathway

Figure 2: Pharmacodynamic cascade showing the blockade of monoamine transporters leading to synaptic accumulation of neurotransmitters.

Analytical Validation

For researchers synthesizing or verifying this compound, the following analytical signatures are required for confirmation.

Proton NMR ( -NMR, 400 MHz, )

• 8.20 (br s, 3H): Ammonium protons ( ).
• 7.60 - 7.20 (m, 8H): Aromatic protons. The 3,4-dichlorophenyl ring will show a characteristic splitting pattern (d, d, dd) distinct from the monosubstituted phenyl multiplet.
• 4.45 (t, 1H): The benzylic methine proton ( ). This is the diagnostic peak for the -diaryl structure.
• 3.60 (d, 2H): The methylene protons adjacent to the nitrogen ( ).

Mass Spectrometry (LC-MS)

• Ionization: ESI+

• Parent Ion (

  ): 266.05 m/z (Calculated for ).

• Isotope Pattern: Distinctive chlorine cluster.

  • M (266): 100%

  • M+2 (268): ~64%

  • M+4 (270): ~10%

Safety & Handling (GHS Classification)

Warning: This compound is a potent bioactive amine salt.[4][5]

• H301: Toxic if swallowed.[2]

• H315/H319: Causes skin and serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

• Storage: Store at 0-8°C, desiccated. Hygroscopic.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9075, Phenethylamine. Retrieved February 2, 2026, from [Link]

• Dourish, C. T., & Cooper, S. J. (1983).[6] Pharmacology of beta-phenylethylamine-induced seizures in mice. Progress in Neuro-Psychopharmacology & Biological Psychiatry, 7(4-6), 787–790.[6] [Link]

Sources

• 1. 2-Phenylethylamine hydrochloride | C8H12ClN | CID 9075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. acs.org [acs.org]
• 3. Phenethylamine - Wikipedia [en.wikipedia.org]
• 4. chemimpex.com [chemimpex.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Pharmacology of beta-phenylethylamine-induced seizures in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

[1]

Abstract & Scope

This technical guide details the laboratory-scale synthesis of 2-(3,4-Dichlorophenyl)-2-phenylethylamine Hydrochloride (CAS: 1021871-57-7). This compound is a critical

-diarylethylamine scaffold, structurally related to norepinephrine-dopamine reuptake inhibitors (NDRIs) and sertraline intermediates.

Unlike generic protocols, this guide addresses the specific challenge of preserving the aryl-chloride moieties during reduction. We utilize a Borane-THF (

) reduction pathway, which offers superior chemoselectivity over catalytic hydrogenation (e.g., Pd/C, ), thereby eliminating the risk of hydrodehalogenation (stripping the chlorine atoms from the aromatic ring).

Retrosynthetic Analysis & Logic

The synthesis is designed around the construction of the diaryl-carbon framework followed by a functional group interconversion (FGI) to the amine.

Strategic Logic:

• Topology: The target is a primary amine attached to a primary carbon, with a bulky quaternary carbon at the

  -position.

• Disconnection: The most reliable disconnection is at the

  bond (reductive amination) or the bond (nitrile reduction).

• Pathway Selection: The Nitrile Reduction Route is selected.

  • Why? It avoids the regioselectivity issues of nitrostyrene condensations and allows for the use of stable, crystalline nitrile intermediates.

  • Precursor:

    -(3,4-Dichlorophenyl)-phenylacetonitrile.

Pathway Diagram

Figure 1: Linear synthetic pathway from commercially available benzophenone derivative to final amine salt.

Safety & Handling (Critical)

• Sodium Cyanide (NaCN): Fatal if swallowed or in contact with skin. Contact with acid liberates HCN gas. Use a dedicated cyanide waste stream.

• Borane-THF (

  ): Pyrophoric and moisture-sensitive. Store at 2-8°C. Quench carefully as hydrogen gas is evolved.

• Thionyl Chloride (

  ): Releases and . Use in a well-ventilated fume hood.

Detailed Experimental Protocols

Phase 1: Synthesis of the Nitrile Intermediate

Target:

-(3,4-Dichlorophenyl)-phenylacetonitrile

Note: If this intermediate is purchased commercially, skip to Phase 2.

• Reduction: Dissolve 3,4-dichlorobenzophenone (25.1 g, 100 mmol) in MeOH (200 mL). Cool to 0°C. Add

  (1.5 eq) portion-wise. Stir 2h. Quench with water, extract with DCM, dry ( ), and concentrate to yield the benzhydrol.

• Chlorination: Dissolve the crude benzhydrol in DCM (150 mL). Add

  (1.2 eq) dropwise at 0°C. Reflux for 2h. Evaporate solvent/excess to yield the crude benzhydryl chloride (oil).

• Cyanation:

  • Suspend

    (1.5 eq, 7.35 g) in DMSO (100 mL).

  • Add the crude benzhydryl chloride (dissolved in minimal DMSO) dropwise at 25°C. Exothermic.

  • Heat to 60°C for 4 hours.

  • Workup: Pour into ice water (500 mL) in a fume hood. Extract with Ethyl Acetate (3x). Wash organics with brine and bleach (to oxidize residual cyanide).

  • Purification: Recrystallize from Ethanol/Hexane.

  • Expected Yield: ~75-80% over 3 steps.

Phase 2: Selective Reduction to Amine (Core Protocol)

Target: 2-(3,4-Dichlorophenyl)-2-phenylethylamine (Free Base)

Reagents Table:

Reagent	MW ( g/mol )	Equiv.	Amount	Role
Nitrile Intermediate	262.13	1.0	13.1 g (50 mmol)	Substrate

|

(1.0M) | - | 3.0 | 150 mL | Reducing Agent | | THF (Anhydrous) | 72.11 | - | 100 mL | Solvent | | Methanol | 32.04 | Excess | 50 mL | Quenching | | HCl (6M) | 36.46 | Excess | 50 mL | Hydrolysis |

Procedure:

• Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a reflux condenser, nitrogen inlet, and pressure-equalizing addition funnel.

• Dissolution: Charge the Nitrile Intermediate (13.1 g) and anhydrous THF (100 mL) under nitrogen. Cool to 0°C using an ice bath.

• Addition: Transfer the Borane-THF solution (150 mL) to the addition funnel via cannula. Add dropwise over 45 minutes. Caution: Gas evolution.

• Reaction: Once addition is complete, remove the ice bath. Heat the solution to gentle reflux (65°C) for 12 hours.

  • Checkpoint: Monitor by TLC (SiO2, 20% EtOAc/Hexane). The nitrile spot (

    ) should disappear.

• Quench (Critical): Cool mixture to 0°C. Very slowly add Methanol (50 mL) dropwise.

  • Mechanism:[1][2][3][4][5] This destroys excess hydride. Vigorous

    evolution will occur.

• Hydrolysis: Add 6M HCl (50 mL) and reflux for 1 hour.

  • Why? This breaks the stable boron-amine complex formed during reduction.

• Isolation:

  • Concentrate the mixture under vacuum to remove THF/MeOH.

  • Dilute the aqueous residue with water (100 mL).

  • Wash with Diethyl Ether (2 x 50 mL) to remove non-basic impurities.

  • Basify the aqueous layer to pH >12 using 50% NaOH solution (keep cool).

  • Extract the free amine with Dichloromethane (DCM) (3 x 75 mL).

  • Dry combined organics over anhydrous

    and concentrate to yield the crude amine oil.

Phase 3: Hydrochloride Salt Formation

Target: Final Product (HCl Salt)

• Dissolve the crude amine oil in anhydrous Diethyl Ether (150 mL).

• Cool to 0°C.

• Slowly bubble dry HCl gas through the solution OR add 2M HCl in Ether (1.1 eq) dropwise with vigorous stirring.

• A white precipitate will form immediately.

• Stir for 30 minutes at 0°C.

• Filter the solid under nitrogen (to avoid moisture absorption).

• Recrystallization: Dissolve in minimum hot Isopropanol and add Diethyl Ether until turbid. Cool to 4°C overnight.

• Drying: Dry in a vacuum oven at 40°C over

  .

Quality Control & Characterization

Test	Expected Result	Method Note
Appearance	White crystalline solid	-
Melting Point	240–245°C (dec)	Distinct sharp range indicates purity.
NMR (DMSO- )	3.4-3.6 (m, 2H, ), 4.3 (t, 1H, CH-Ar), 7.2-7.8 (m, 8H, Ar-H), 8.4 (br s, 3H, )	Confirm integration of 8 aromatic protons.
HPLC Purity	>98.0%	C18 Column, ACN/Water (0.1% TFA) gradient.

Impurity Profile Logic

• Des-chloro impurity: If catalytic hydrogenation was used erroneously, peaks at m/z corresponding to M-34 or M-68 would appear. The Borane method avoids this.

• Boron complex: If hydrolysis (Step 6) is incomplete, the product will be a sticky gum rather than a crystalline solid.

References

• Borane Reduction of Nitriles: Brown, H. C.; Choi, Y. M. "The reaction of nitriles with borane-tetrahydrofuran. A convenient general synthesis of primary amines." Journal of Organic Chemistry, 1982 , 47, 3153–3163. Link

• Sertraline Intermediate Chemistry (Analogous): Taber, D. F.; et al. "Synthesis of the Sertraline Nucleus." Journal of Organic Chemistry, 2004 , 69, 2268. Link

• General Phenylethylamine Synthesis: "Preparation of 2-Phenylethylamine." Organic Syntheses, Coll. Vol. 3, p.720 (1955). Link

• Safety Data: PubChem Compound Summary for 2-(3,4-Dichlorophenyl)-2-phenylethylamine. Link

Sources

• 1. scispace.com [scispace.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. m.youtube.com [m.youtube.com]
• 4. CN108084033B - Preparation method of N, N-diethyl ethylenediamine - Google Patents [patents.google.com]
• 5. CN103641725A - Preparation method of phenylethylamine - Google Patents [patents.google.com]

Application Notes and Protocols for Receptor Binding Assay of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride and its Analogs

Introduction: Unveiling the Pharmacological Profile of a Novel Phenylethylamine Derivative

The compound 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride belongs to the broad class of phenethylamines, which are known for their diverse pharmacological activities as central nervous system stimulants.[1] This structural motif is present in a variety of psychoactive substances and neurotransmitters.[1][2] The specific substitution pattern with a 3,4-dichlorophenyl group suggests a potential interaction with monoamine transporters, a characteristic feature of many antidepressant and stimulant drugs. Notably, this chemical structure shares features with the well-established selective serotonin reuptake inhibitor (SSRI), Sertraline, which is a tetralin derivative incorporating a 3,4-dichlorophenyl group.[3] Sertraline's primary mechanism of action is the potent and selective inhibition of the serotonin transporter (SERT).[4][5]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals to characterize the binding affinity of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride and its analogs at the human serotonin transporter (hSERT). The cornerstone of this characterization is the radioligand binding assay, a robust and sensitive method considered the gold standard for quantifying ligand-receptor interactions.[6][7] We will delve into the theoretical underpinnings of the assay, provide a detailed step-by-step protocol for a competitive binding experiment, and outline the principles of data analysis to determine key affinity parameters such as the half-maximal inhibitory concentration (IC50) and the equilibrium dissociation constant (Ki).

The Scientific Bedrock: Principles of Competitive Radioligand Binding Assays

A competitive radioligand binding assay is employed to determine the affinity of an unlabeled test compound (the "competitor," in this case, 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride) for a specific receptor.[6] The assay hinges on the competition between the test compound and a radiolabeled ligand (a "radioligand") that has a known high affinity and specificity for the target receptor.[8]

The fundamental principle is that as the concentration of the unlabeled test compound increases, it will progressively displace the radioligand from the receptor binding sites. This displacement results in a decrease in the measured radioactivity bound to the receptor preparation. By quantifying this reduction in radioactivity across a range of test compound concentrations, a dose-response curve can be generated, from which the IC50 value is derived. The IC50 represents the concentration of the test compound required to displace 50% of the specifically bound radioligand.[6]

A critical aspect of any binding assay is the distinction between total binding, non-specific binding, and specific binding.

• Total Binding (TB): The total amount of radioligand bound to the receptor preparation in the absence of a competing compound.[9]

• Non-specific Binding (NSB): The portion of the radioligand that binds to components other than the target receptor, such as the filter membrane, lipids, or other proteins.[10][11][12] NSB is determined by measuring the radioactivity bound in the presence of a saturating concentration of a known high-affinity, unlabeled ligand for the target receptor, which effectively blocks all specific binding sites.[9]

• Specific Binding (SB): The amount of radioligand bound specifically to the target receptor. It is calculated by subtracting the non-specific binding from the total binding (SB = TB - NSB).[9]

Experimental Workflow: A Visual Guide

The following diagram illustrates the key stages of the competitive radioligand binding assay.

Figure 1. Workflow for a competitive radioligand binding assay.

Detailed Protocol: Competitive Binding Assay for hSERT

This protocol is designed for determining the binding affinity of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride at the human serotonin transporter (hSERT) using a filtration-based assay.

Materials and Reagents

• Receptor Source: Cell membranes from a stable cell line expressing hSERT (e.g., HEK293 or CHO cells).

• Radioligand: [³H]Citalopram (specific activity > 70 Ci/mmol). A suitable concentration is typically at or below its Kd value for SERT.

• Test Compound: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride.

• Non-specific Binding Determinate: A known high-affinity SERT inhibitor, such as Fluoxetine or Paroxetine, at a concentration >100-fold its Ki for SERT.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: 96-well cell harvester.

• Filter Mats: Glass fiber filters (e.g., GF/B or GF/C), pre-treated with a blocking agent like 0.3-0.5% polyethylenimine (PEI) to reduce non-specific binding of the radioligand.

• Scintillation Cocktail.

• Liquid Scintillation Counter.

• 96-well microplates.

Experimental Procedure

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and perform serial dilutions in the assay buffer to achieve the final desired concentrations for the competition curve. The final solvent concentration in the assay should be kept constant and low (typically ≤ 1%).

  • Dilute the [³H]Citalopram in the assay buffer to a working concentration that is 2-fold the final desired concentration.

  • Prepare the non-specific binding determinate at a 2-fold working concentration in the assay buffer.

  • Thaw the hSERT-expressing cell membranes on ice and dilute to the desired protein concentration in the assay buffer (typically 5-20 µg of protein per well). The optimal protein concentration should be determined empirically to ensure a robust signal-to-noise ratio.

• Assay Setup (in a 96-well plate):

  • Total Binding (TB) wells: Add 50 µL of assay buffer, 50 µL of the diluted [³H]Citalopram, and 100 µL of the diluted membrane preparation.

  • Non-specific Binding (NSB) wells: Add 50 µL of the non-specific binding determinate, 50 µL of the diluted [³H]Citalopram, and 100 µL of the diluted membrane preparation.

  • Competition wells: Add 50 µL of each dilution of the test compound, 50 µL of the diluted [³H]Citalopram, and 100 µL of the diluted membrane preparation.

• Incubation:

  • Incubate the plate at room temperature (or a specified temperature, e.g., 25°C) for a predetermined time to allow the binding to reach equilibrium (typically 60-120 minutes). The optimal incubation time should be determined in preliminary kinetic experiments.

• Filtration and Washing:

  • Terminate the incubation by rapid vacuum filtration through the pre-treated glass fiber filter mat using a cell harvester.[13] This step separates the membrane-bound radioligand from the free radioligand.

  • Wash the filters rapidly with several volumes of ice-cold wash buffer to remove any unbound radioligand. The number of washes should be optimized to maximize the removal of unbound ligand while minimizing the dissociation of specifically bound ligand.

• Radioactivity Quantification:

  • Dry the filter mats completely.

  • Place the filters into scintillation vials or a compatible plate, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

Data Analysis and Interpretation

The raw data (CPM) from the scintillation counter must be processed to determine the IC50 and Ki values.

• Calculate Specific Binding: For each concentration of the test compound, calculate the specific binding:

  • Specific Binding (CPM) = Total Binding (CPM) - Average NSB (CPM)

• Generate a Competition Curve: Convert the specific binding at each test compound concentration to a percentage of the maximal specific binding (the specific binding in the absence of the competitor). Plot the percent specific binding against the logarithm of the test compound concentration.

• Determine the IC50: Use a non-linear regression analysis (sigmoidal dose-response curve with a variable slope) to fit the competition curve and determine the IC50 value. Software such as GraphPad Prism is commonly used for this analysis.[9]

• Calculate the Ki Value: The IC50 is dependent on the concentration of the radioligand used in the assay. To obtain a more absolute measure of affinity, the Ki value is calculated using the Cheng-Prusoff equation:

  Ki = IC50 / (1 + ([L]/Kd))

  Where:

  • [L] is the concentration of the radioligand used in the assay.

  • Kd is the equilibrium dissociation constant of the radioligand for the receptor. This value should be determined from a separate saturation binding experiment or obtained from the literature for the specific batch of radioligand and receptor preparation.

Data Presentation: An Exemplar

The following table provides an example of how the results of a competitive binding assay for "Compound X" (representing 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride) could be presented.

Parameter	Value
Radioligand	[³H]Citalopram
Radioligand Concentration ([L])	1.0 nM
Kd of Radioligand	1.5 nM
IC50 of Compound X	15.2 nM
Ki of Compound X	9.12 nM

Expert Insights and Troubleshooting

• Causality in Reagent Choice: The selection of [³H]Citalopram as the radioligand is based on its high affinity and selectivity for SERT, ensuring that the assay is specific for the intended target. The use of a structurally distinct SERT inhibitor like Fluoxetine for determining NSB helps to ensure that all specific binding to SERT is blocked.

• Self-Validating System: The inclusion of total binding and non-specific binding controls in every experiment is crucial for validating the assay performance. The specific binding should ideally constitute a significant portion (>80%) of the total binding for a robust assay window.

• High Non-Specific Binding: If NSB is high, consider pre-treating the filter plates with PEI, adding bovine serum albumin (BSA) to the assay buffer, or optimizing the washing steps.[8] Hydrophobic compounds may exhibit higher non-specific binding.[8]

• Low Signal: If the specific binding signal is low, increase the amount of membrane protein per well or check the integrity of the receptor preparation and the radioligand.

Conclusion

This application note provides a robust framework for characterizing the binding affinity of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride and related compounds at the human serotonin transporter. By following the detailed protocol and understanding the underlying principles, researchers can generate high-quality, reproducible data that is essential for advancing drug discovery and development programs in the field of neuropharmacology.

References

• American Chemical Society. (2023). 2-Phenylethylamine. ACS Molecule of the Week. [Link]

• Estep, J. A., et al. (2018). Development of serotonin transporter reuptake inhibition assays using JAR cells. PLoS ONE, 13(3), e0194423. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Gifford Bioscience. [Link]

• Brindley, C., et al. (2020). Structure-Activity Correlations for β-Phenethylamines at Human Trace Amine Receptor 1. ACS Chemical Neuroscience, 11(21), 3598–3607. [Link]

• Tsujikawa, K., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. ACS Chemical Neuroscience, 11(12), 1784–1794. [Link]

• Wikipedia. (2024). Phenethylamine. Wikipedia. [Link]

• Surmodics IVD. (n.d.). Non-Specific Binding: What You Need to Know. Surmodics IVD. [Link]

• Sangkuhl, K., et al. (2017). PharmGKB summary: sertraline pathway, pharmacokinetics. Pharmacogenetics and Genomics, 27(8), 304–309. [Link]

• Garrido, N. M., et al. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. Pharmaceuticals, 16(1), 104. [Link]

• Rusling Research Group. (n.d.). Non Specific Binding (NSB) in Antigen-Antibody Assays. University of Connecticut. [Link]

• Stewart, G. R., et al. (2015). Analysis of SERT expression/binding sites by radioligand saturation binding. Synapse, 69(10), 493-500. [Link]

• PharmGKB. (n.d.). Sertraline Pathway, Pharmacokinetics. PharmGKB. [Link]

• Iversen, L. (2013). β-phenylethylamine, a small molecule with a large impact. Trends in Pharmacological Sciences, 34(9), 471-473. [Link]

• Garrido, N. M., et al. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. Pharmaceuticals, 16(1), 104. [Link]

• National Center for Biotechnology Information. (n.d.). Sertraline. PubChem. [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). sertraline | Ligand Activity Charts. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• Liu, Y., et al. (2021). Nonspecific Binding—Fundamental Concepts and Consequences for Biosensing Applications. Chemical Reviews, 121(13), 7481–7529. [Link]

• Consensus. (n.d.). What is Phenethylamine (PEA) mechanism of action?. Consensus. [Link]

• CANDOR Bioscience GmbH. (n.d.). nonspecific binding in immunoassays. CANDOR Bioscience GmbH. [Link]

• JAMP Pharma Corporation. (2017). Product Monograph: PrSERTRALINE. JAMP Pharma Corporation. [Link]

• MBL Life Science. (n.d.). Main causes of non-specific reactions of antibodies. MBL Life Science. [Link]

• WebMD. (n.d.). Phenethylamine (PEA): Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews. WebMD. [Link]

• Creative Bioarray. (n.d.). Radioligand Binding Assay. Creative Bioarray. [Link]

Sources

• 1. acs.org [acs.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Sertraline | C17H17Cl2N | CID 68617 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. β-phenylethylamine, a small molecule with a large impact - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.hres.ca [pdf.hres.ca]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 8. Radiometric Ligand-Binding Assays | Revvity [revvity.com]
• 9. Development of serotonin transporter reuptake inhibition assays using JAR cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Surmodics - Non-Specific Binding: What You Need to Know [shop.surmodics.com]
• 11. rusling.research.uconn.edu [rusling.research.uconn.edu]
• 12. nonspecific binding in immunoassays - CANDOR Bioscience [candor-bioscience.de]
• 13. giffordbioscience.com [giffordbioscience.com]

Application Notes and Protocols for Locomotor Activity Testing with 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling the Psychostimulant Potential of a Novel Phenylethylamine Analog

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is a novel psychoactive compound belonging to the phenethylamine class.[1] Structurally related to endogenous trace amines and synthetic stimulants like amphetamine, this molecule is of significant interest for its potential to modulate monoaminergic systems within the central nervous system (CNS).[2] The presence of a 3,4-dichlorophenyl moiety is predicted to significantly influence its pharmacological profile, particularly its interaction with the dopamine transporter (DAT).[3] This application note provides a comprehensive guide for researchers investigating the effects of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride on spontaneous locomotor activity in rodents, a key behavioral assay for assessing CNS stimulant properties.[4]

The rationale for investigating this compound stems from structure-activity relationship (SAR) studies of related phenylethylamines and methylphenidate analogs. Halogenation of the phenyl ring, particularly with chlorine, has been shown to increase the affinity for the dopamine transporter.[3] As a potent DAT inhibitor, 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is hypothesized to increase synaptic dopamine levels, leading to a dose-dependent increase in locomotor activity.[5] This makes it a valuable tool for preclinical drug discovery and neuroscience research aimed at understanding the mechanisms of psychostimulation and developing novel therapeutics for conditions such as ADHD, narcolepsy, and depression.

Mechanism of Action: A Focus on Dopamine Transporter Inhibition

The primary mechanism of action for phenylethylamine-based stimulants involves their interaction with monoamine transporters, particularly the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[5] Based on the pharmacology of its structural analogs, 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is predicted to be a potent and selective dopamine reuptake inhibitor.

The Dopaminergic Pathway to Hyperlocomotion:

• Binding to DAT: The compound is expected to bind to the dopamine transporter on the presynaptic membrane of dopaminergic neurons.

• Inhibition of Dopamine Reuptake: This binding action blocks the reuptake of dopamine from the synaptic cleft back into the presynaptic neuron.

• Increased Synaptic Dopamine: The inhibition of reuptake leads to an accumulation of dopamine in the synapse.

• Enhanced Dopaminergic Neurotransmission: The elevated synaptic dopamine results in increased stimulation of postsynaptic dopamine receptors (D1 and D2).

• Stimulation of the Mesolimbic Pathway: This enhanced dopaminergic signaling, particularly within the mesolimbic pathway (connecting the ventral tegmental area to the nucleus accumbens), is strongly associated with the initiation and expression of locomotor activity.[6]

Figure 1: Hypothesized mechanism of action for 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride.

Experimental Protocol: Open Field Test for Locomotor Activity

The open field test is a widely used and validated method for assessing spontaneous locomotor activity and exploratory behavior in rodents.[7]

Materials and Equipment

• Test Compound: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

• Vehicle: Sterile saline (0.9% NaCl) or other appropriate vehicle. The hydrochloride salt form of the compound suggests good solubility in aqueous solutions.

• Animals: Male or female adult mice (e.g., C57BL/6J, Swiss Webster) or rats (e.g., Sprague-Dawley, Wistar). Animals should be age and weight-matched.

• Open Field Arena: A square or circular arena with high walls to prevent escape. A common size for mice is 40 cm x 40 cm x 30 cm. The floor of the arena should be made of a non-porous material for easy cleaning.

• Automated Tracking System: A video camera mounted above the arena connected to a computer with software capable of tracking the animal's movement (e.g., EthoVision XT, ANY-maze).

• Animal Scale: For accurate dosing based on body weight.

• Syringes and Needles: For intraperitoneal (i.p.) or subcutaneous (s.c.) injection.

• Cleaning Solution: 70% ethanol or a similar disinfectant to clean the arena between trials.

• Controlled Environment: A dedicated testing room with controlled lighting, temperature, and minimal noise.

Experimental Workflow

Figure 2: Experimental workflow for locomotor activity testing.

Step-by-Step Protocol

• Animal Acclimation: Upon arrival, house the animals in the facility for at least one week to acclimate to the new environment.

• Habituation: On the day of the experiment, transport the animals to the testing room and allow them to habituate for 30-60 minutes before the start of the procedure.

• Dose Preparation: Prepare fresh solutions of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride in the chosen vehicle on the day of the experiment. A range of doses should be tested to generate a dose-response curve. Based on related compounds, a starting dose range of 1-30 mg/kg could be explored.

• Animal Dosing: Weigh each animal and administer the appropriate dose of the test compound or vehicle via the chosen route (e.g., i.p.).

• Placement in Arena: Immediately after dosing, gently place the animal in the center of the open field arena.

• Data Recording: Start the automated tracking software and record the animal's activity for a predetermined duration. A common duration for assessing stimulant effects is 60 to 120 minutes.

• Data Collection: The tracking software will record several parameters. The most relevant for assessing locomotor activity are:

  • Total Distance Traveled: The total distance the animal moves during the session.

  • Horizontal Activity: Beam breaks or movement in the x-y plane.

  • Vertical Activity (Rearing): The number of times the animal stands on its hind legs.

  • Time Spent in Center vs. Periphery: Can provide insights into anxiety-like behavior.

• Post-Trial Procedure: At the end of the recording session, remove the animal from the arena and return it to its home cage. Thoroughly clean the arena with 70% ethanol and allow it to dry completely before testing the next animal.

• Data Analysis: Analyze the collected data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of different doses of the compound to the vehicle control group.

Data Presentation and Interpretation

Quantitative data should be summarized in tables and visualized using graphs to facilitate comparison and interpretation.

Table 1: Hypothetical Dose-Response Data for Locomotor Activity

Treatment Group	Dose (mg/kg)	N	Mean Total Distance (cm) ± SEM
Vehicle	0	10	1500 ± 150
Compound X	1	10	2500 ± 200
Compound X	3	10	4500 ± 300
Compound X	10	10	7000 ± 500
Compound X	30	10	5500 ± 450

Interpretation of Expected Results:

• Increased Locomotor Activity: A dose-dependent increase in the total distance traveled and horizontal activity is expected, which is characteristic of CNS stimulants.

• Biphasic Dose-Response: At very high doses, a decrease in locomotor activity may be observed due to the emergence of stereotyped behaviors (e.g., repetitive sniffing, head weaving, or gnawing), which can interfere with ambulation.

• Time Course of Effects: The onset and duration of the locomotor-stimulating effects should be analyzed by binning the data into time intervals (e.g., 5- or 10-minute bins). This can provide valuable information on the pharmacokinetic and pharmacodynamic properties of the compound.

Causality and Experimental Choices

• Choice of Animal Model: Mice are often preferred for initial screening due to their smaller size and cost-effectiveness. The choice of strain can be important, as different strains can exhibit varying baseline levels of activity and sensitivity to psychostimulants.

• Route of Administration: Intraperitoneal (i.p.) injection is a common and reliable method for systemic drug delivery in rodents. Subcutaneous (s.c.) injection is another viable option. The choice may depend on the desired absorption rate and the physicochemical properties of the compound.

• Dose Selection: A pilot study with a wide range of doses is recommended to determine the optimal dose range for a full dose-response study.

• Control Groups: A vehicle-treated control group is essential to account for the effects of the injection procedure and the novelty of the testing environment. A positive control, such as d-amphetamine or cocaine, can also be included to validate the assay.

• Environmental Controls: Maintaining consistent lighting, temperature, and low noise levels is crucial to minimize variability in behavioral data.

Self-Validating System and Troubleshooting

To ensure the reliability and validity of the results, the following should be considered:

• Habituation: Ensure animals are adequately habituated to the testing room to reduce stress-induced hyperactivity.

• Blinding: The experimenter should be blind to the treatment conditions to avoid bias in handling and data analysis.

• Randomization: Animals should be randomly assigned to treatment groups.

• Troubleshooting:

  • High Variability: If high inter-animal variability is observed, check for inconsistencies in the experimental procedure, environmental conditions, or animal handling.

  • No Effect: If no locomotor-stimulating effect is observed, consider increasing the dose range, changing the vehicle, or using a different route of administration. It is also possible that the compound does not have significant CNS stimulant properties.

  • Sedation: If the compound induces sedation, this will be evident as a decrease in locomotor activity compared to the vehicle group.

Conclusion

The protocol outlined in this application note provides a robust framework for evaluating the effects of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride on locomotor activity in rodents. Based on its chemical structure and the pharmacology of related compounds, it is hypothesized that this novel phenylethylamine analog will act as a potent dopamine transporter inhibitor, leading to a dose-dependent increase in locomotor activity. This research will contribute to a better understanding of the structure-activity relationships of psychoactive substances and may aid in the development of novel therapeutics for CNS disorders.

References

• Gatch, M. B., & Forster, M. J. (2019). Locomotor activity and discriminative stimulus effects of five novel synthetic cathinone analogs in mice and rats. Drug and alcohol dependence, 199, 1-7.
• Gatch, M. B., & Forster, M. J. (2017). Locomotor Activity and Discriminative Stimulus Effects of a Novel Series of Synthetic Cathinone Analogs in Mice and Rats. Journal of Pharmacology and Experimental Therapeutics, 360(2), 333-340.
• Glennon, R. A., Young, R., Dukat, M., & El-Kareh, A. (2000). Behavioral effects of β-phenylethylamine and various monomethylated and monohalogenated analogs in mice are mediated by catecholaminergic mechanisms. Pharmacology Biochemistry and Behavior, 65(4), 675-682.
• Hye-Jin, K., et al. (2022). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Biomolecules & Therapeutics, 30(5), 459-468.
• Ikemoto, S. (2010). Brain reward circuitry beyond the mesolimbic dopamine system: a neurobiological theory. Neuroscience & Biobehavioral Reviews, 35(2), 129-150.
• Kim, K. M., et al. (2022). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Biomolecules & Therapeutics, 30(5), 459–468.
• Kim, J., et al. (2015). Effects of β-Phenylethylamine on Psychomotor, Rewarding, and Reinforcing Behaviors and Affective State: The Role of Dopamine D1 Receptors. International Journal of Molecular Sciences, 16(10), 24716–24732.
• Ma, Q., et al. (2023). Structure–Activity Relationships for Locomotor Stimulant Effects and Monoamine Transporter Interactions of Substituted Amphetamines and Cathinones. ACS Chemical Neuroscience, 14(24), 4419-4431.
• Nakamura, M., Ishii, A., & Nakahara, D. (1998). Characterization of β-phenylethylamine-induced monoamine release in rat nucleus accumbens: a microdialysis study. European journal of pharmacology, 349(2-3), 163-169.
• Rothman, R. B., & Baumann, M. H. (2003). Monoamine transporters and psychostimulant drugs. European Journal of Pharmacology, 479(1-3), 23-40.
• Saigusa, T., et al. (2019). Synthetic cathinones and their phenethylamine analogues produce distinct psychomotor and reward behavior in crayfish. Behavioural brain research, 379, 112371.
• Voinov, V. V., et al. (2013). β-phenylethylamine, a small molecule with a large impact. WebmedCentral NEUROSCIENCES, 4(9), WMC004362.

• American Chemical Society. (2023). 2-Phenylethylamine. Retrieved from [Link]

• Kim, J., et al. (2015). Effects of β-Phenylethylamine on Psychomotor, Rewarding, and Reinforcing Behaviors and Affective State: The Role of Dopamine D1 Receptors. International Journal of Molecular Sciences, 16(10), 24716-24732.
• Rothman, R. B., et al. (2002). Effects of methylphenidate analogues on phenethylamine substrates for the striatal dopamine transporter: potential as amphetamine antagonists?. Journal of Pharmacology and Experimental Therapeutics, 301(3), 1191-1201.
• Saigusa, T., et al. (2020). Synthetic cathinones and their phenethylamine analogues produce distinct psychomotor and reward behavior in crayfish. Behavioural Brain Research, 379, 112371.
• Voinov, V. V., et al. (2013). β-phenylethylamine, a small molecule with a large impact. WebmedCentral NEUROSCIENCES, 4(9), WMC004362.

• Wikipedia contributors. (2023, December 22). Amphetamine. In Wikipedia, The Free Encyclopedia. Retrieved February 2, 2026, from [Link]

Sources

• 1. acs.org [acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Effects of methylphenidate analogues on phenethylamine substrates for the striatal dopamine transporter: potential as amphetamine antagonists? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of beta-phenylethylamine and d-amphetamine on electrical self-stimulation of brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride as an analytical reference standard

Application Note: Characterization and Analytical Profiling of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

Introduction & Significance

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride (CAS: 1021871-57-7) is a critical reference standard utilized in the structural characterization of diarylethylamine pharmacophores.[1] Structurally, it represents an acyclic scaffold analogous to potent monoamine reuptake inhibitors such as sertraline and indatraline.

In drug development, this compound serves two primary roles:

• Synthetic Intermediate QC: It acts as a building block for novel CNS-active agents.[2]

• Impurity Profiling: It is a potential positional isomer of 1,2-diarylethylamines (e.g., lefetamine analogs), making it essential for resolving regioisomers in forensic and pharmaceutical analysis.

This guide provides validated protocols for the identification, purity assessment, and handling of this reference standard, ensuring data integrity in research and regulatory workflows.

Compound Profile & Properties

Property	Specification
Chemical Name	2-(3,4-Dichlorophenyl)-2-phenylethylamine hydrochloride
CAS Number	1021871-57-7
Molecular Formula	C₁₄H₁₃Cl₂N[1][2][3][4] · HCl
Molecular Weight	302.63 g/mol (Salt); 266.17 g/mol (Free Base)
Appearance	White to off-white crystalline solid
Solubility	Soluble in Methanol, DMSO; Sparingly soluble in Water
pKa (Calc)	~9.5 (Amine)
Storage	2–8°C, Desiccated, Protect from light

Analytical Methodologies

Protocol A: High-Performance Liquid Chromatography (HPLC-UV-MS)

Objective: Purity assessment and confirmation of identity via mass spectrometry.

Principle: The lipophilic nature of the diaryl system requires a C18 stationary phase. Acidic modification of the mobile phase is critical to protonate the primary amine, preventing peak tailing caused by interaction with residual silanols.

Instrument Parameters:

• System: UHPLC coupled with PDA and Single Quadrupole MS.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 100mm x 2.1mm, 1.8 µm).

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Mobile Phase:

• Solvent A: Water + 0.1% Formic Acid.

• Solvent B: Acetonitrile + 0.1% Formic Acid.

Gradient Profile:

Time (min)	% Solvent B	Event
0.00	10%	Equilibration
1.00	10%	Load
8.00	90%	Linear Ramp
10.00	90%	Wash
10.10	10%	Re-equilibration

| 13.00 | 10% | End |

Detection:

• UV: 220 nm (Max absorption), 254 nm (Aromatic specificity).

• MS (ESI+): Scan range 100–500 m/z.

  • Target Ion: [M+H]⁺ = 266.1 (³⁵Cl₂), 268.1 (³⁵Cl³⁷Cl), 270.1 (³⁷Cl₂).

  • Isotope Pattern: Characteristic 9:6:1 ratio for Cl₂.

System Suitability Criteria:

• Tailing Factor (Tf): 0.8 ≤ Tf ≤ 1.5.

• Retention Time %RSD: < 0.5% (n=5).

• Signal-to-Noise (LOQ): > 10.

Protocol B: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: Forensic identification and structural elucidation via fragmentation analysis.

Principle: Under Electron Impact (EI) ionization, primary amines undergo characteristic alpha-cleavage. This protocol utilizes this fragmentation to distinguish the 2,2-diaryl structure from 1,2-diaryl isomers.

Sample Preparation:

• Dissolve 1 mg of standard in 1 mL Methanol.

• Add 50 µL 1M NaOH (aq) to liberate the free base.

• Extract with 1 mL Ethyl Acetate.

• Inject the organic layer. (Optional: Derivatize with TFAA if peak tailing occurs).

Instrument Parameters:

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Split 20:1 @ 250°C.

• Oven Program:

  • Initial: 100°C (Hold 1 min).

  • Ramp: 20°C/min to 300°C.

  • Final: 300°C (Hold 5 min).

Mass Spectrometry (EI, 70 eV):

• Source Temp: 230°C.

• Quad Temp: 150°C.

• Scan Range: 40–400 amu.

Fragmentation Interpretation:

• Base Peak (m/z 30): Represents the iminium ion [CH₂=NH₂]⁺ formed via alpha-cleavage. This confirms the primary amine is on a terminal carbon (-CH₂-NH₂).

• Major Fragment (m/z 235/237/239): Represents the dichlorobenzhydryl cation [CH(C₆H₅)(C₆H₃Cl₂)]⁺.

  • Significance: This fragment proves both aryl rings are attached to the same carbon (C2). A 1,2-diaryl isomer would yield different benzylic cations (e.g., m/z 159 for dichlorobenzyl).

Visualization of Analytical Logic

Figure 1: Analytical Workflow for Reference Standard Verification

This diagram outlines the decision matrix for validating the material before use in synthesis or forensic comparison.

Caption: Step-by-step quality control workflow ensuring the chemical integrity of the reference standard prior to experimental application.

Figure 2: Mass Spectrometry Fragmentation Pathway (EI)

This diagram illustrates the mechanistic cleavage that distinguishes this specific isomer.

Caption: Electron Impact fragmentation pathway showing the diagnostic alpha-cleavage yielding m/z 30 and the stabilized diaryl cation.

Handling and Safety Protocols

• Hygroscopicity: As a hydrochloride salt, the compound may be hygroscopic. Weighing should be performed rapidly or in a controlled humidity environment.

• Stock Solution: Prepare 1 mg/mL stocks in Methanol. These are stable for 3 months at -20°C.

• Safety: Treat as a potential irritant and CNS-active substance. Use standard PPE (gloves, goggles, lab coat) and handle inside a fume hood.

References

• United Nations Office on Drugs and Crime (UNODC). (2011). Recommended Methods for the Identification and Analysis of Synthetic Cathinones and Related Compounds. (Provides general protocols for amine analysis). Retrieved from [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Source for alpha-cleavage mechanisms in primary amines).

Sources

• 1. 2-phenylethylamin | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Phenylethylamine | Sigma-Aldrich [sigmaaldrich.com]
• 4. Phenylethylamine | Sigma-Aldrich [sigmaaldrich.com]

Application Note: Experimental Characterization of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

Executive Summary & Compound Profile

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride (CAS: 1021871-57-7) is a diarylethylamine derivative. Structurally, it possesses a phenylethylamine backbone substituted at the

-position (C2) with both a phenyl ring and a 3,4-dichlorophenyl ring.

This structural motif—a bulky, lipophilic amine—is characteristic of potent Monoamine Reuptake Inhibitors (MRIs) . The 3,4-dichloro substitution pattern is frequently observed in high-affinity ligands for the Dopamine Transporter (DAT) and Serotonin Transporter (SERT), analogous to pharmacophores found in sertraline and indatraline derivatives.

This guide details the experimental protocols required to characterize the pharmacological profile of this compound, focusing on solubility, monoamine transporter binding, and functional uptake inhibition.

Chemical Identity

Property	Specification
IUPAC Name	2-(3,4-dichlorophenyl)-2-phenylethan-1-amine hydrochloride
Formula	C H Cl N[1][2][3] · HCl
M.W.	302.63 g/mol
Appearance	White to yellow solid
Solubility	DMSO (High), Ethanol (Moderate), Water (Low/pH dependent)
Storage	Desiccate at +4°C (Short term), -20°C (Long term)

Experimental Workflow Overview

The characterization pipeline is designed to move from physicochemical validation to functional verification.

Figure 1: Sequential workflow for pharmacological characterization, ensuring stock integrity before biological testing.

Phase 1: Stock Preparation & Handling

Scientific Rationale: The hydrochloride salt form improves water solubility compared to the free base, but the lipophilic dichlorophenyl and phenyl rings often cause precipitation in physiological buffers (pH 7.4). Improper solubilization is the leading cause of "false negatives" in binding assays.

Protocol: Validated Solubilization

• Primary Stock (10 mM):

  • Weigh 3.03 mg of compound.[2]

  • Dissolve in 1.0 mL of anhydrous DMSO (Dimethyl sulfoxide).

  • Note: Do not use water for the primary stock; hydrolysis or aggregation may occur over time.

  • Vortex for 60 seconds. Inspect visually for clarity.

• Working Solutions:

  • Dilute the Primary Stock into the assay buffer (e.g., Tris-HCl or Krebs-Ringer).

  • Critical Limit: Keep final DMSO concentration < 0.1% in cell-based assays to avoid solvent toxicity.

• Stability Check:

  • If precipitate forms upon dilution into buffer, add 0.5% cyclodextrin (HP-

    -CD) to the buffer to act as a solubilizing excipient without affecting transporter kinetics.

Phase 2: Radioligand Binding Assays (Affinity)

Objective: Determine the affinity (

) of the compound for the human Serotonin (SERT), Norepinephrine (NET), and Dopamine (DAT) transporters.

Mechanism: This assay relies on competitive inhibition . We measure the ability of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine to displace a known radioactive ligand from the transporter.

Materials

• Source Tissue: HEK293 cells stably transfected with human SERT, NET, or DAT.

• Radioligands:

  • SERT: [

    H]-Paroxetine

  • NET: [

    H]-Nisoxetine

  • DAT: [

    H]-WIN 35,428

• Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

Step-by-Step Protocol

• Membrane Preparation:

  • Harvest transfected cells and homogenize in ice-cold buffer.

  • Centrifuge at 40,000

    g for 20 mins. Resuspend pellet in buffer.

• Incubation:

  • In a 96-well plate, add:

    • 25

      L Radioligand (Final conc. ~ value).

    • 25

      L Test Compound (Concentration range: M to M).

    • 200

      L Membrane suspension.

• Equilibrium: Incubate at 25°C for 60 minutes (SERT/NET) or 4°C for 120 minutes (DAT - to prevent uptake).

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% polyethylenimine (reduces non-specific binding to filters).

• Quantification: Liquid scintillation counting.

Data Analysis & Validation

Calculate % Inhibition and fit to a one-site competition model:

Self-Validation Criteria:

• Specific Binding: Must be >80% of total binding.

• Hill Slope: Should be near -1.0. Significant deviation implies allosteric binding or insolubility.

Phase 3: Functional Uptake Inhibition

Scientific Rationale: Binding affinity (

) does not prove function. The compound could be a substrate (transported) or an inhibitor (blocker). Functional uptake assays measure the blockade of neurotransmitter transport into the cell.

Figure 2: Mechanistic target. The compound (Red) blocks the Transporter (Yellow), preventing Neurotransmitter (Blue) reuptake.

Protocol: Neurotransmitter Uptake

• Cell Seeding: Plate HEK293-SERT/NET/DAT cells in 96-well plates (50,000 cells/well). Adhere overnight.

• Pre-incubation:

  • Remove media. Wash with Krebs-Ringer-HEPES (KRH) buffer containing glucose.

  • Add 180

    L KRH buffer containing the Test Compound (various concentrations).

  • Incubate 10 mins at 37°C.

• Uptake Initiation:

  • Add 20

    L of fluorescent substrate (e.g., ASP+ for DAT/NET or IDT307 for SERT) or tritiated neurotransmitter.

  • Note: Fluorescent dyes allow real-time kinetic monitoring and avoid radioactivity.

• Measurement:

  • Incubate 30 mins.

  • Wash cells

    with ice-cold buffer to stop transport.

  • Read fluorescence (Ex/Em specific to dye) or lyse cells and count radioactivity.

Data Presentation Standard

Report data in a comparative table format for clear decision-making.

Target	Reference Cmpd	Ref IC (nM)	Test Cmpd IC (nM)	Interpretation
SERT	Fluoxetine	25	TBD	If < 100 nM, potent SSRI activity.
DAT	GBR-12909	15	TBD	If < 100 nM, stimulant potential.
NET	Desipramine	4	TBD	If < 50 nM, NRI activity.

Safety & Handling (SDS Summary)

• Hazard Identification: The compound is a halogenated phenylethylamine salt. Treat as Toxic if swallowed and Irritating to eyes/skin .[4]

• Specific Risk: Due to structural similarity to amphetamines and cathinones, assume potential CNS stimulant activity.[4] Handle in a fume hood.

• First Aid: In case of contact, wash with copious water. If inhaled, move to fresh air.

References

• Sabelli, H. C., & Javaid, J. I. (1995).[3] Phenylethylamine modulation of affect: therapeutic and diagnostic implications. The Journal of Neuropsychiatry and Clinical Neurosciences, 7(1), 6–14.[3] [Link]

• Garrido, N. M., et al. (2023).[4] 2-Phenylethylamines in Medicinal Chemistry: A Review. International Journal of Molecular Sciences. (Contextual grounding on phenylethylamine scaffolds).

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Phenylethylamine modulation of affect: therapeutic and diagnostic implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. acs.org [acs.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges with 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

Welcome to the dedicated technical support guide for 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and practical solutions for overcoming the poor aqueous solubility often encountered with this compound. Our goal is to equip you with the scientific understanding and methodological tools to successfully formulate this compound for your experimental needs.

Frequently Asked Questions (FAQs)

Q1: What is 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride and why is its solubility a concern?

A1: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is a hydrochloride salt of a primary amine, placing it in the chemical class of phenylethylamines.[1][2] Its molecular structure, characterized by two phenyl rings (one of which is dichlorinated), contributes to its lipophilic nature. While the hydrochloride salt form is intended to enhance aqueous solubility compared to the free base, the inherent hydrophobicity of the core structure can still lead to limited solubility in aqueous media, a common challenge for many advanced pharmaceutical intermediates.[3] Poor solubility can be a significant hurdle in experimental assays, formulation development, and achieving desired bioavailability.[4]

Q2: I'm observing a white to off-white solid that is not readily dissolving in water. Is this expected?

A2: Yes, this is a common observation. While phenylethylamine hydrochlorides are generally described as being soluble in water, the degree of solubility can be significantly influenced by substitutions on the phenyl rings.[1] The presence of the dichlorophenyl group on your compound increases its molecular weight and lipophilicity, which can lead to lower than expected aqueous solubility.

Q3: What are the primary strategies I should consider to improve the solubility of this compound?

A3: For a basic compound like 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride, the most effective strategies for enhancing solubility typically involve:

• pH Adjustment: Lowering the pH of the aqueous solvent.

• Co-solvency: Using a mixture of water and a water-miscible organic solvent.

• Use of Solubilizing Excipients: Incorporating surfactants or cyclodextrins.

• Advanced Formulation: Employing techniques like liposomal encapsulation for in vivo applications.

Each of these approaches is detailed in the Troubleshooting Guides below.

Q4: Are there any safety precautions I should be aware of when handling this compound?

A4: Yes. As with any chemical, you should always consult the Safety Data Sheet (SDS) provided by your supplier.[4][5] Based on data for related phenylethylamine hydrochlorides, this compound may be harmful if swallowed and can cause skin and eye irritation.[2][6] It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE), including gloves and safety glasses.

Troubleshooting Guides: Step-by-Step Protocols for Solubility Enhancement

Guide 1: Solubility Enhancement through pH Adjustment

The Principle: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine is a weak base. As a hydrochloride salt, it exists in its protonated, more water-soluble form. The solubility of such compounds is pH-dependent. By lowering the pH of the aqueous medium, you can further suppress the equilibrium shifting towards the less soluble free base form, thereby increasing the concentration of the soluble cationic form.[7]

When to Use This Method: This is often the first and most straightforward method to try for preparing simple aqueous solutions for in vitro assays.

Experimental Protocol:

• Initial Assessment: Attempt to dissolve a small, known amount of the compound in your desired aqueous buffer (e.g., phosphate-buffered saline, PBS).

• pH Measurement: If solubility is poor, measure the initial pH of the suspension.

• Acidification: While stirring, add a dilute solution of hydrochloric acid (e.g., 0.1 M HCl) dropwise.[8] Monitor the pH continuously.

• Observation: Continue adding acid until the compound fully dissolves. Note the pH at which complete dissolution occurs.

• Final pH Adjustment: If necessary, you can carefully adjust the pH back up with a dilute base (e.g., 0.1 M NaOH), but be cautious not to exceed the pH at which the compound begins to precipitate.

Guide 2: Employing Co-solvents for Enhanced Solubilization

The Principle: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[9] This can enhance the solubility of lipophilic compounds by creating a more favorable environment for the non-polar regions of the molecule.[10]

When to Use This Method: This approach is useful when a purely aqueous solution is not required, and the presence of an organic solvent is compatible with your experimental system.

Common Co-solvents to Consider:

Co-solvent	Typical Starting Concentration (v/v)	Notes
Ethanol	10-30%	Generally well-tolerated in many biological systems at low concentrations.
Propylene Glycol	5-20%	A common excipient in pharmaceutical formulations.
Dimethyl Sulfoxide (DMSO)	1-10%	A powerful solvent, but can have effects on cell-based assays. Use with caution and always include a vehicle control.

Experimental Protocol:

• Solvent Preparation: Prepare a series of co-solvent mixtures (e.g., 10%, 20%, 30% ethanol in water).

• Dissolution Test: Add a known amount of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride to each co-solvent mixture.

• Sonication/Vortexing: Gently vortex or sonicate the samples to aid dissolution.

• Observation: Determine the lowest concentration of co-solvent that achieves complete dissolution of your desired concentration of the compound.

Causality and Expertise: The dichlorophenyl and phenyl groups are the primary lipophilic moieties. The co-solvent disrupts the hydrogen bonding network of water, reducing its polarity and making it a more favorable solvent for these non-polar groups.

Workflow for Co-solvent Selection:

Caption: The experimental workflow for preparing and analyzing a cyclodextrin inclusion complex.

References

• Jadhav, N. R., et al. (2014). Improvement in solubility of poor water-soluble drugs by solid dispersion. Journal of Pharmacy & Bioallied Sciences, 6(1), 2-9. [Link]

• Ainurofiq, A., et al. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Journal of Reports in Pharmaceutical Sciences, 10(1), 137-148. [Link]

• Kim, J. Y., et al. (2026). Synthesis of Avenanthramide C and Its Analogs Utilizing Classical Condensation, Saponification and Acidification. ACS Omega. [Link]

• Zhang, Y., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 13(7), 2759-2780. [Link]

• Sercombe, L., et al. (2015). Liposomal Formulations in Clinical Use: An Updated Review. Pharmaceutics, 7(3), 291-318. [Link]

• Al-Greene, N. T., et al. (2021). Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. AAPS PharmSciTech, 22(6), 211. [Link]

• Google Patents.
• Google Patents.

• ResearchGate. How can I neutralize aminehydrochlorides?. [Link]

• University of the Witwatersrand, Johannesburg. Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. [Link]

• Khan, I. U. (2024). Cyclodextrin Complexation Using Sbe-Β-Cd Induces the Solubility and Bioavailability of Diclofenac Sodium for Drug Delivery. Biosensors and Nanotheranostics, 3(1), 1-7. [Link]

• CompoundingToday.com. pH Adjusting Database. [Link]

• ResearchGate. Use of the Co-grinding Method to Enhance the Dissolution Behavior of a Poorly Water-Soluble Drug: Generation of Solvent-Free Drug–Polymer Solid Dispersions. [Link]

• Justia Patents. Solidifying liquid amine oxide, betaine, and/or sultaine surfactants with a binder and optional carrier. [Link]

• Google Patents.

• Longdom Publishing. Brief Overview of Various Approaches to Enhance Drug Solubility. [Link]

• ResearchGate. Complex formation between α-cyclodextrin and amines in water and DMF solvents. [Link]

• American Chemical Society. 2-Phenylethylamine. [Link]

• Tatulli, E., & Gref, R. (2021). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Molecules, 26(11), 3233. [Link]

• ResearchGate. Formation of pH-Sensitive Cationic Liposomes from a Binary Mixture of Monoalkylated Primary Amine and Cholesterol. [Link]

• Kim, M. S., et al. (2022). Role of Surfactant Micellization for Enhanced Dissolution of Poorly Water-Soluble Cilostazol Using Poloxamer 407-Based Solid Dispersion via the Anti-Solvent Method. Pharmaceutics, 14(3), 643. [Link]

Sources

• 1. CAS 156-28-5: 2-Phenylethylamine hydrochloride [cymitquimica.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. chemimpex.com [chemimpex.com]
• 6. aksci.com [aksci.com]
• 7. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. longdom.org [longdom.org]

Technical Support Center: Mobile Phase Optimization for 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride HPLC Analysis

Welcome to the dedicated technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the nuances of mobile phase optimization for this basic amine compound. Here, we provide in-depth, experience-driven answers to common questions and troubleshooting scenarios you may encounter during your method development and routine analysis. Our goal is to empower you with the scientific rationale behind chromatographic principles, enabling you to develop robust and reliable HPLC methods.

Understanding the Analyte: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is a primary amine and a key intermediate in pharmaceutical research, particularly in the development of agents targeting neurological and psychiatric disorders. Its chemical structure, featuring a basic amine group and significant hydrophobicity due to the phenyl and dichlorophenyl rings, presents specific challenges in reversed-phase HPLC. The primary amine is susceptible to protonation, making the mobile phase pH a critical parameter for controlling retention and peak shape.

Estimated Physicochemical Properties:

Property	Estimated Value	Rationale and Chromatographic Implication
pKa	9.0 - 9.5	The parent compound, 2-phenylethylamine, has a pKa of approximately 9.8. The electron-withdrawing nature of the two chlorine atoms on the phenyl ring will slightly decrease the basicity of the amine group, hence a slightly lower pKa is expected. This value is crucial for selecting the appropriate mobile phase pH to ensure consistent ionization state and good peak shape.
logP	3.5 - 4.5	The logP of 2-phenylethylamine is around 1.4. The addition of two chlorine atoms significantly increases the hydrophobicity of the molecule. This higher logP suggests that a stronger organic mobile phase will be required for elution in a reasonable time frame in reversed-phase HPLC.

Frequently Asked Questions (FAQs) on Mobile Phase Optimization

Here we address common questions regarding the development of an HPLC method for 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride.

Q1: What is the most common issue when analyzing basic compounds like 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride by reversed-phase HPLC, and how can I prevent it?

A1: The most prevalent issue is poor peak shape, specifically peak tailing. This occurs due to secondary interactions between the positively charged (protonated) amine group of the analyte and negatively charged residual silanol groups on the surface of conventional silica-based C18 columns. These interactions lead to a mixed-mode retention mechanism (reversed-phase and ion-exchange), resulting in broad, tailing peaks.

To prevent this, it is crucial to control the ionization of both the analyte and the stationary phase. This can be achieved by:

• Operating at a low mobile phase pH: By setting the pH to 2.5-3.5, the residual silanol groups on the silica stationary phase are protonated and thus neutral. This minimizes the undesirable ionic interactions with the protonated basic analyte, leading to symmetrical peaks.

• Using a modern, high-purity silica column: These columns have a lower concentration of acidic silanol groups and are often end-capped to further reduce their activity.

Q2: How do I choose the optimal pH for my mobile phase?

A2: The optimal mobile phase pH is one that provides good peak shape, stable retention times, and adequate retention of the analyte. For a basic compound like 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride with an estimated pKa of 9.0-9.5, you have two primary pH ranges to consider:

• Low pH (pH 2.5-3.5): In this range, the analyte will be fully protonated (positively charged), and the column's silanol groups will be mostly neutral. This is the most common and recommended approach for achieving symmetrical peaks for basic compounds.

• High pH (pH > 10): At a pH well above the analyte's pKa, the amine group will be in its neutral, free-base form. This can also lead to good peak shape as ionic interactions are minimized. However, this approach requires a pH-stable column (e.g., a hybrid or polymer-based column) as traditional silica columns will dissolve at high pH.

A systematic approach to determining the optimal pH is to perform a pH scouting experiment, as detailed in the protocols section below.

Q3: Which buffer should I choose for my mobile phase, and at what concentration?

A3: The choice of buffer is critical for maintaining a stable pH throughout the analysis, which is essential for reproducible retention times. The buffer's pKa should be within +/- 1 pH unit of the desired mobile phase pH for effective buffering.

Desired Mobile Phase pH	Recommended Buffer	Typical Concentration	UV Cutoff
2.5 - 3.5	Phosphate Buffer (from phosphoric acid)	10-25 mM	~210 nm
2.8 - 4.8	Formate Buffer (from formic acid)	10-25 mM	~210 nm
3.8 - 5.8	Acetate Buffer (from acetic acid)	10-25 mM	~220 nm

A buffer concentration of 10-25 mM is generally sufficient for analytical scale separations. Higher concentrations can lead to precipitation in the presence of high organic modifier percentages.

Q4: What is the best organic modifier to use: acetonitrile or methanol?

A4: Both acetonitrile (ACN) and methanol (MeOH) are suitable organic modifiers for reversed-phase HPLC. The choice can influence selectivity and peak shape.

• Acetonitrile: Generally provides lower backpressure and is a stronger solvent for many compounds, leading to shorter retention times. It is often the first choice due to its efficiency.

• Methanol: Can sometimes offer better peak shapes for basic compounds due to its ability to better shield residual silanols. It is also a more viscous solvent, resulting in higher backpressure.

It is advisable to screen both solvents during method development to determine which provides the better overall chromatography for your specific separation needs.

Troubleshooting Guide

This section provides a systematic approach to resolving common problems encountered during the analysis of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride.

Issue 1: Peak Tailing

• Symptom: The peak has an asymmetrical shape with a "tail" extending from the back of the peak.

• Root Cause Analysis and Solutions:

  Caption: Troubleshooting workflow for peak tailing.

Issue 2: Poor Resolution Between the Analyte and Impurities

• Symptom: Peaks are not baseline separated.

• Root Cause Analysis and Solutions:

  • Optimize Organic Modifier Percentage: If using isocratic elution, systematically vary the percentage of the organic modifier. A lower percentage will increase retention and may improve resolution. If using a gradient, adjust the gradient slope. A shallower gradient will provide more time for separation.

  • Change Organic Modifier: Switching from acetonitrile to methanol (or vice versa) can alter selectivity and may resolve co-eluting peaks.

  • Adjust pH: A change in mobile phase pH can alter the retention of ionizable impurities differently than the main analyte, potentially improving resolution.

  • Evaluate Column Chemistry: Consider a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase, which can offer different selectivity.

Issue 3: Analyte Carryover

• Symptom: A small peak for the analyte is observed in a blank injection following a high-concentration sample.

• Root Cause Analysis and Solutions:

  • Inadequate Needle Wash: The autosampler's needle wash may not be effective at removing the analyte, which is both hydrophobic and potentially charged.

    • Solution: Use a strong wash solvent that can solubilize the analyte in both its protonated and free-base forms. A good starting point is a mixture of acetonitrile and water with a small amount of acid (e.g., 0.1% formic acid) or base (e.g., 0.1% ammonium hydroxide).

  • Adsorption to System Components: The analyte may be adsorbing to surfaces in the injector, tubing, or valve.

    • Solution: If the problem persists, consider using bio-inert HPLC components. Passivating the system with a strong acid may also help.

Issue 4: Low Sensitivity

• Symptom: The analyte peak is too small for accurate quantification.

• Root Cause Analysis and Solutions:

  • Increase Injection Volume: This is the simplest way to increase the signal, but be mindful that injecting a large volume of a solvent stronger than the mobile phase can distort peak shape.

  • Optimize Detection Wavelength: Ensure you are using the wavelength of maximum absorbance for 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride.

  • Consider Derivatization: For trace analysis, derivatizing the primary amine with a fluorescent tag (e.g., dansyl chloride) can significantly enhance sensitivity when using a fluorescence detector.

Experimental Protocols

Protocol 1: Systematic Mobile Phase pH Scouting

This protocol outlines a systematic approach to determine the optimal mobile phase pH for the analysis.

• Prepare Buffer Stock Solutions:

  • pH 2.5: 25 mM Potassium Phosphate Monobasic, pH adjusted to 2.5 with phosphoric acid.

  • pH 3.5: 25 mM Potassium Phosphate Monobasic, pH adjusted to 3.5 with phosphoric acid.

  • pH 7.0: 25 mM Potassium Phosphate Monobasic, pH adjusted to 7.0 with potassium hydroxide.

• Prepare Mobile Phases: For each pH, prepare a mobile phase A (aqueous buffer) and a mobile phase B (acetonitrile).

• Chromatographic Conditions:

  • Column: A modern, high-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • Detection: UV at an appropriate wavelength (e.g., 220 nm or 254 nm).

  • Gradient: A generic scouting gradient, for example, 10-90% B over 15 minutes.

• Data Analysis: Inject the analyte standard at each pH condition and evaluate the following:

  • Peak Shape (Asymmetry): Aim for a value between 0.9 and 1.5.

  • Retention Time: Note the shift in retention with pH.

  • Resolution: If impurities are present, assess the resolution between the main peak and the impurities.

Caption: Workflow for mobile phase pH scouting.

Protocol 2: Organic Modifier and Gradient Optimization

Once an optimal pH is selected, this protocol helps in fine-tuning the organic modifier and gradient profile.

• Select Organic Modifier: Based on initial screening or preference, choose either acetonitrile or methanol as mobile phase B.

• Initial Gradient Run: Perform a broad gradient run (e.g., 5-95% B over 20 minutes) to determine the approximate elution percentage of the analyte.

• Gradient Optimization:

  • If the initial gradient is too fast (all peaks elute early), decrease the gradient slope (e.g., 5-95% B over 30 minutes).

  • If the run time is too long, increase the gradient slope.

  • Focus the gradient around the elution point of the analyte for better resolution of closely eluting impurities. For example, if the analyte elutes at 40% B, a gradient of 30-50% B over 10 minutes might be effective.

• Isocratic Elution (if applicable): If the separation can be achieved with a constant mobile phase composition, determine the optimal percentage of B from the scouting gradient. An isocratic hold at 2-3% below the elution percentage from the gradient is a good starting point.

By following this structured approach of understanding the analyte, addressing common questions, systematically troubleshooting issues, and employing detailed optimization protocols, you will be well-equipped to develop a robust and reliable HPLC method for 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride.

References

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Phenomenex. (n.d.). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Shimadzu. (n.d.). Solving Carryover Problems in HPLC. Retrieved from [Link]

• FooDB. (2010). Showing Compound 2-Phenylethylamine (FDB010580). Retrieved from [Link]

• Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?. Retrieved from [Link]

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

Reference Data & Comparative Studies

Comparative Analysis: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine HCl vs. Monochlorinated Analogs

The following guide provides an in-depth comparative analysis of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride against its monochlorinated analogs. This analysis is grounded in structure-activity relationship (SAR) principles established for 2,2-diphenylethylamine monoamine reuptake inhibitors, a chemical class serving as open-chain precursors and analogs to rigid antidepressants like Sertraline and Indatraline.

Executive Summary

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride (referred to herein as 3,4-DCPP ) represents a critical scaffold in the development of non-tricyclic monoamine reuptake inhibitors. Structurally, it is the open-chain analog of the selective serotonin reuptake inhibitor (SSRI) Sertraline .[1]

While the rigidification of the phenylethylamine backbone (as seen in Sertraline) typically enhances selectivity for the serotonin transporter (SERT), the flexible 3,4-DCPP retains a broader "Triple Reuptake Inhibitor" (SNDRI) profile.[1] In contrast, monochlorinated analogs (specifically the 4-chlorophenyl and 3-chlorophenyl variants) exhibit distinct shifts in transporter selectivity, often favoring norepinephrine (NET) and dopamine (DAT) reuptake inhibition over serotonin, accompanied by altered metabolic stability profiles.[1]

Chemical Structure & Physicochemical Properties[1][2][3]

The core pharmacophore is the 2,2-diphenylethylamine moiety.[1] The substitution pattern on the phenyl ring at the

-position dictates the lipophilicity and steric fit within the transporter's orthosteric binding site (S1).[1]

Table 1: Physicochemical Comparison

Property	3,4-DCPP (Target)	4-Cl Analog (Monochloro)	3-Cl Analog (Monochloro)
IUPAC Name	2-(3,4-Dichlorophenyl)-2-phenylethylamine	2-(4-Chlorophenyl)-2-phenylethylamine	2-(3-Chlorophenyl)-2-phenylethylamine
Molecular Weight	302.63 g/mol (HCl salt)	268.18 g/mol (HCl salt)	268.18 g/mol (HCl salt)
Formula	C H Cl N · HCl	C H ClN[1] · HCl	C H ClN[1] · HCl
LogP (Calc)	~4.2 (High Lipophilicity)	~3.6	~3.6
Topological PSA	26.02 Ų	26.02 Ų	26.02 Ų
Steric Bulk	High (3,4-disubstitution)	Moderate	Moderate
Key Feature	Sertraline-like Motif	Chlorphentermine-like Motif	Intermediate Motif

Note: The higher lipophilicity (LogP) of the 3,4-dichloro variant facilitates Blood-Brain Barrier (BBB) penetration but necessitates robust metabolic clearance mechanisms.[1]

Pharmacological Performance & SAR Analysis

The biological activity of these compounds is governed by their interaction with the Monoamine Transporters (MATs): SERT, NET, and DAT.[1][2][3]

Mechanism of Action: The "Chlorine Shift"

The addition of chlorine atoms to the phenyl ring influences the compound's electron density and lipophilic interaction with the hydrophobic pockets of the transporter.[1]

• 3,4-Dichlorophenyl (Sertraline Pattern): The 3,4-dichloro substitution is optimized for SERT binding.[1] In the rigid Sertraline molecule, this pattern locks the phenyl ring into a specific orientation that maximizes pi-pi stacking and hydrophobic interactions within the SERT S1 pocket.[1] In the flexible 3,4-DCPP , this motif preserves high SERT affinity but allows for significant NET/DAT crossover, resulting in a balanced SNDRI profile .[1]

• 4-Chlorophenyl (Monochloro): Removing the meta-chlorine (3-position) typically reduces SERT affinity.[1] The 4-chloro motif is classically associated with DA/NE release or reuptake (reminiscent of para-chloroamphetamine, though the 2-phenyl group prevents MAO degradation and shifts activity to reuptake inhibition).[1] Consequently, the 4-Cl analog is often a more potent NDRI (Norepinephrine-Dopamine Reuptake Inhibitor) with reduced serotonergic impact.[1]

Table 2: Comparative Transporter Selectivity (Projected)

Compound	SERT Affinity	DAT Affinity	NET Affinity	Primary Classification
3,4-DCPP	High ( < 50 nM)	Moderate	Moderate	SNDRI (Serotonin-dominant)
4-Cl Analog	Moderate	High	High	NDRI (Stimulant-like)
3-Cl Analog	Low/Moderate	Low	Moderate	NRI (Weak/Mixed)

Metabolic Stability[1]

• 3,4-DCPP: The 3,4-dichloro substitution effectively blocks metabolic oxidation at the para- and meta-positions of the phenyl ring.[1] This steric and electronic shielding renders the molecule more resistant to CYP450-mediated hydroxylation compared to the monochlorinated analogs, potentially extending the biological half-life.[1]

• Monochloro Analogs: The 4-Cl analog leaves the meta-positions open to metabolic attack, while the 3-Cl analog leaves the para-position vulnerable (a primary site for Phase I metabolism).[1]

Visualization: SAR & Pathway Logic[1]

The following diagram illustrates the Structure-Activity Relationship (SAR) flow from the core scaffold to the specific transporter effects.

Caption: SAR Logic Flow illustrating how chlorination patterns dictate transporter selectivity and metabolic stability.

Experimental Protocols

To validate the comparative performance of 3,4-DCPP versus its analogs, the following self-validating protocols are recommended.

Protocol A: Synthesis via Reductive Amination (Validation of Identity)

This route ensures high purity and confirms the structural integrity of the 2,2-diphenylethylamine core.[1]

• Precursor Preparation: Dissolve 3,4-dichlorobenzophenone (for target) or 4-chlorobenzophenone (for analog) in anhydrous methanol.

• Imine Formation: Add 5 equivalents of ammonium acetate and sodium cyanoborohydride (NaCNBH

  , 1.5 eq).

• Reaction: Reflux under nitrogen atmosphere for 12-24 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).

• Workup: Quench with 1N HCl (gas evolution warning). Basify to pH 10 with NaOH. Extract with Ethyl Acetate.[1]

• Salt Formation: Dissolve the free base in diethyl ether and bubble anhydrous HCl gas to precipitate the hydrochloride salt.[1]

• Validation:

  H NMR must show the characteristic chiral methine triplet at ~4.2-4.5 ppm (depending on solvent).[1]

Protocol B: Monoamine Uptake Inhibition Assay (Validation of Efficacy)

Objective: Determine IC

values for SERT, NET, and DAT.

• Tissue Preparation: Isolate synaptosomes from rat brain striatum (for DAT) and frontal cortex (for SERT/NET).[1] Homogenize in ice-cold 0.32 M sucrose.

• Incubation:

  • Aliquot synaptosomes into 96-well plates containing Krebs-Henseleit buffer.

  • Add test compounds (3,4-DCPP , 4-Cl analog) at concentrations ranging from 0.1 nM to 10

    M.

  • Incubate for 15 min at 37°C.

• Substrate Addition: Add radiolabeled neurotransmitters (

  5-HT, DA, or NE) at final concentrations of 20 nM.

• Termination: Incubate for 5 min. Terminate uptake by rapid filtration through GF/B glass fiber filters using a cell harvester.[1]

• Quantification: Measure radioactivity via liquid scintillation counting.

• Data Analysis: Plot log-concentration vs. % inhibition. Fit non-linear regression to derive IC

  .[1]

Workflow Visualization

Caption: Integrated workflow for the synthesis and pharmacological validation of 3,4-DCPP.

References

• Koe, B. K., et al. (1983).[1][4] Sertraline, 1S,4S-N-methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthylamine, a new uptake inhibitor with selectivity for serotonin.[4][5] Journal of Pharmacology and Experimental Therapeutics.[1] Link

• Welch, W. M., et al. (1984).[1] Nontricyclic antidepressant agents derived from cis- and trans-1-amino-4-aryltetralins. Journal of Medicinal Chemistry.[1] Link[1]

• Bolden-Watson, C., & Richelson, E. (1993).[1] Blockade by newly developed antidepressants of biogenic amine uptake into rat brain synaptosomes.[1] Life Sciences.[1][4] Link

• Fuller, R. W., et al. (1994).[1] Structure-activity relationships of phenylethylamines and other monoamine reuptake inhibitors.[1] Progress in Drug Research.[1] Link

• Chem-Impex International. (n.d.).[1] Product Data: 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride.Link[1]

Sources

• 1. Discovery and Development of Monoamine Transporter Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview of Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Sertraline, 1S,4S-N-methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthylamine, a new uptake inhibitor with selectivity for serotonin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Purity of Synthesized 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

In the landscape of pharmaceutical research and drug development, the meticulous validation of synthesized active pharmaceutical ingredients (APIs) is a cornerstone of regulatory compliance and therapeutic efficacy. This guide provides an in-depth technical comparison of analytical methodologies for validating the purity of a key synthetic intermediate, 2-(3,4-Dichlorophenyl)-2-phenylethylamine hydrochloride. This compound serves as a critical building block in the synthesis of various bioactive molecules targeting neurological and psychiatric disorders.[1] Ensuring its purity is paramount to the safety and effectiveness of the final drug product.

This document is tailored for researchers, scientists, and drug development professionals, offering a comparative analysis of orthogonal analytical techniques, supported by experimental data and field-proven insights. We will delve into the causality behind experimental choices and present self-validating protocols to ensure the highest degree of scientific integrity.

The Imperative of Purity in API Synthesis

The synthesis of complex organic molecules like 2-(3,4-Dichlorophenyl)-2-phenylethylamine hydrochloride is a multi-step process prone to the formation of impurities. These can range from unreacted starting materials and reagents to by-products and degradation products. Even trace amounts of these impurities can have significant implications for the safety, stability, and efficacy of the final API. Therefore, a robust analytical strategy employing multiple, independent techniques is essential for a comprehensive purity assessment.

While a specific synthesis protocol for 2-(3,4-Dichlorophenyl)-2-phenylethylamine hydrochloride is not detailed in publicly available literature, general synthetic routes for phenylethylamines often involve the reduction of a corresponding nitrile or nitroalkene.[2][3] For instance, the reduction of a substituted benzyl cyanide or the reduction of a β-nitrostyrene derivative are common methods.[2] The formation of the hydrochloride salt is typically achieved by treating the free amine with hydrochloric acid.[4] Potential impurities could therefore include residual starting materials, incompletely reduced intermediates, and isomers formed during the synthesis.

A Multi-Pronged Approach to Purity Validation

A comprehensive purity validation strategy relies on the principle of orthogonality, where different analytical techniques with distinct separation and detection mechanisms are employed. This approach minimizes the risk of overlooking impurities that may not be detected by a single method. The following sections compare the utility of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy in the purity validation of 2-(3,4-Dichlorophenyl)-2-phenylethylamine hydrochloride.

Caption: Orthogonal Analytical Workflow for Purity Validation.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is the most widely used technique for the purity assessment of non-volatile organic compounds in the pharmaceutical industry. Its versatility in column chemistry and detection methods allows for the separation and quantification of the main component and a wide range of potential impurities.

Experimental Protocol: Reversed-Phase HPLC for Purity Determination

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and a phosphate buffer (pH 3.0). A typical gradient might start at 20% acetonitrile and increase to 80% over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Sample Preparation: Dissolve an accurately weighed amount of the synthesized hydrochloride salt in the mobile phase to a concentration of approximately 1 mg/mL.

Rationale and Expected Outcomes:

The C18 stationary phase provides excellent separation for moderately polar compounds like phenylethylamines. The acidic mobile phase ensures that the amine is protonated, leading to better peak shape. A gradient elution is employed to ensure the separation of impurities with a wide range of polarities. The UV detector is suitable for aromatic compounds.

This method allows for the quantification of the main peak (2-(3,4-Dichlorophenyl)-2-phenylethylamine) and any non-volatile impurities. The purity is typically determined by the area percentage of the main peak relative to the total area of all peaks.

Gas Chromatography-Mass Spectrometry (GC-MS): Unmasking Volatile Impurities

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds. It is particularly useful for identifying residual solvents and volatile by-products from the synthesis.

Experimental Protocol: GC-MS for Residual Solvents and Volatile Impurities

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection: Splitless injection of 1 µL of the sample dissolved in a suitable solvent like methanol.

• Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

• MS Detection: Electron ionization (EI) at 70 eV, scanning from m/z 40 to 500.

Rationale and Expected Outcomes:

The non-polar column separates compounds based on their boiling points. The mass spectrometer provides structural information for each separated component, allowing for positive identification by comparing the obtained mass spectra with a reference library (e.g., NIST). This method is crucial for detecting and identifying residual solvents used in the synthesis and purification, as well as any volatile by-products.

Spectroscopic Methods: Confirming Identity and Structure

While chromatographic methods are excellent for separating and quantifying components, spectroscopic techniques are indispensable for confirming the chemical structure of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules. Both ¹H and ¹³C NMR should be employed.

¹H NMR Analysis: The proton NMR spectrum will confirm the presence of the aromatic protons on both the phenyl and dichlorophenyl rings, as well as the protons of the ethylamine chain. The splitting patterns and integration values will be consistent with the expected structure.

¹³C NMR Analysis: The carbon NMR spectrum will show the expected number of carbon signals, confirming the overall carbon framework of the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[5]

Expected FTIR Absorptions:

• N-H stretch: A broad peak in the region of 3300-3500 cm⁻¹ corresponding to the primary amine.

• C-H stretch (aromatic): Peaks just above 3000 cm⁻¹.

• C-H stretch (aliphatic): Peaks just below 3000 cm⁻¹.

• C=C stretch (aromatic): Peaks in the 1450-1600 cm⁻¹ region.

• C-Cl stretch: Strong absorptions in the fingerprint region, typically below 800 cm⁻¹.

Comparison of Analytical Methods

Technique	Primary Application	Strengths	Limitations	Typical Purity Acceptance Criteria
HPLC-UV	Quantitation of the main component and non-volatile impurities.	High precision and accuracy, robust, widely available.	May not detect highly volatile or non-UV active impurities.	> 99.0% by area normalization. Individual impurities < 0.1%.
GC-MS	Identification and quantification of volatile and semi-volatile impurities.	High sensitivity and specificity for volatile compounds, provides structural information.	Not suitable for non-volatile compounds, requires derivatization for some polar compounds.	Residual solvents within ICH limits. No significant volatile by-products detected.
¹H and ¹³C NMR	Structural confirmation and identification.	Provides detailed structural information, can be used for quantitative analysis (qNMR).	Lower sensitivity compared to chromatographic methods, complex spectra for mixtures.	Spectrum consistent with the proposed structure.
FTIR	Functional group identification.	Rapid, non-destructive, provides a molecular fingerprint.	Provides limited structural information, not suitable for quantification of impurities.	Spectrum matches that of a reference standard.

Method Validation: Adhering to ICH Q2(R1) Guidelines

All analytical methods used for purity determination must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure they are suitable for their intended purpose.[6][7][8] The validation process for the primary HPLC purity method should include the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Detection Limit (DL): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (QL): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Caption: Key Parameters for Analytical Method Validation.

Conclusion

Validating the purity of a synthesized API such as 2-(3,4-Dichlorophenyl)-2-phenylethylamine hydrochloride is a critical, multi-faceted process that requires a scientifically sound and well-documented strategy. The use of orthogonal analytical techniques, including HPLC, GC-MS, NMR, and FTIR, provides a comprehensive assessment of the compound's purity and identity. Each method offers unique advantages and, when used in concert, they create a self-validating system that ensures the quality and safety of the final pharmaceutical product. Adherence to established validation guidelines, such as ICH Q2(R1), is not only a regulatory requirement but also a hallmark of good scientific practice in drug development.

References

• PrepChem. Synthesis of 2-phenylethylamine hydrochloride. Available at: [Link]

• American Chemical Society. 2-Phenylethylamine. Available at: [Link]

• Manchado, A., García-González, Á., Nieto, C. T., Díez, D., & Garrido, N. M. (2025). Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. Molecules, 30(x), x.
• Manchado, A., García-González, Á., Nieto, C. T., Díez, D., & Garrido, N. M. (2024). Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. Molecules, 29(23), 5729.
• Manchado, A., García-González, Á., Nieto, C. T., Díez, D., & Garrido, N. M. (2024). Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. PubMed, 39683888.
• Google Patents. CN103641725A - Preparation method of phenylethylamine.
• Lewin, A. H., Fleckenstein, A. E., & Cozzi, N. V. (2011). Structure-Activity Correlations for β-Phenethylamines at Human Trace Amine Receptor 1. ACS Medicinal Chemistry Letters, 2(4), 308–312.

• FooDB. Showing Compound 2-Phenylethylamine (FDB010580). Available at: [Link]

• ResearchGate. GC-MS spectrum of control 2,4-dichlorophenol. Available at: [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• Wikipedia. Substituted phenethylamine. Available at: [Link]

• Google Patents. CN106053657A - Method for detecting content of chiral phenylethylamine by adopting high-performance liquid chromatography.

• ResearchGate. FTIR spectrum of phenylethylamine. Available at: [Link]

• CentAUR. Analysis of pesticides by using GC-EI-MS and GC-DBDI-MS. Available at: [Link]

• Clinical Lab Products. Reference Standards for Designer Psychedelics. Available at: [Link]

• European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Google Patents. US7745665B2 - Substituted phenethylamines.

• PubMed. [Determination of optical purity of alpha-phenylethylamine by high performance liquid chromatography with pre-column derivatization]. Available at: [Link]

• Agilent Technologies. Screening for 926 Pesticides and Endocrine Disruptors by GC/MS with Deconvolution Reporting Software and a New Pesticide Library. Available at: [Link]

• Chromatography Online. A Practical Method for Trace Level Analysis of Chlorinated Organic Pesticides by Gas Chromatography–Mass Spectrometry. Available at: [Link]

• Der Pharma Chemica. Analytical Method Development and Validation of Stability Indicating RP-HPLC Method for Assay of Phenylephrine Hydrochloride Injection. Available at: [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• International Council for Harmonisation. Quality Guidelines. Available at: [Link]

• SlideShare. ICH Q2 Analytical Method Validation. Available at: [Link]

• Der Pharma Chemica. An improved validated ultra high pressure liquid chromatography method for separation of Rotigotine impurities in Rotigotine Transdermal. Available at: [Link]

• ResearchGate. Development and Validation of HPLC Analytical Method for Chlorantraniliprole in Bulk and in the Formulation. Available at: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. acs.org [acs.org]
• 3. CN103641725A - Preparation method of phenylethylamine - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. researchgate.net [researchgate.net]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. fda.gov [fda.gov]

Selectivity profile of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride for monoamine transporters

A Comparative Analysis of Dichlorinated Phenylethylamine Analogs for Monoamine Transporter Selectivity

Introduction

The monoamine transporters—dopamine (DAT), norepinephrine (NET), and serotonin (SERT)—are critical regulators of neurotransmission and primary targets for a vast array of therapeutic agents, particularly in the treatment of depression, anxiety, and attention-deficit/hyperactivity disorder.[1] The precise selectivity profile of a compound for these transporters dictates its pharmacological effect and potential side-effect profile.[2] For instance, selective serotonin reuptake inhibitors (SSRIs) have revolutionized depression treatment by targeting SERT with high specificity.[2] This guide provides a comparative framework for assessing the selectivity of phenylethylamine-based compounds, with a focus on dichlorinated analogs, exemplified by molecules structurally related to 2-(3,4-Dichlorophenyl)-2-Phenylethylamine. While specific data for this exact molecule is not prevalent in public literature, we can infer its likely properties and establish a robust method for its characterization by examining closely related analogs and reference compounds.

A prominent example of a dichlorinated phenyl analog that has been extensively studied is (±)-1-(3,4-dichlorophenyl)-3-azabicyclo-[3.1.0]hexane, the active component of the "triple" reuptake inhibitor DOV 216,303.[3] Such compounds, which inhibit the reuptake of all three key monoamines, are of significant interest for their potential broad-spectrum antidepressant effects.[3] This guide will detail the established methodologies for determining transporter selectivity and provide comparative data to contextualize the potential profile of novel dichlorinated phenylethylamines.

Comparative Selectivity Profile of Monoamine Transporter Inhibitors

The primary method for quantifying a compound's affinity for a transporter is through in vitro radioligand binding assays. These experiments determine the inhibition constant (Ki), which represents the concentration of a compound required to occupy 50% of the transporters at equilibrium. A lower Ki value signifies a higher binding affinity. The selectivity of a compound is then expressed as a ratio of its Ki values for different transporters (e.g., SERT/DAT or NET/DAT).

The table below presents the Ki values for well-characterized reference compounds, providing a benchmark against which new chemical entities like 2-(3,4-Dichlorophenyl)-2-Phenylethylamine can be compared.

Table 1: Comparative Binding Affinities (Ki, nM) of Reference Compounds for Human Monoamine Transporters

Compound	DAT Affinity (Ki, nM)	NET Affinity (Ki, nM)	SERT Affinity (Ki, nM)	Primary Selectivity
Cocaine	~250	~600	~300	Non-selective
Desipramine	>10,000[4]	7.36[4]	163[4]	NET-selective
Fluoxetine	~1,000	~250	~1	SERT-selective
Vanoxerine	~1	~30	~100	DAT-selective
(±)-DOV 216,303	20	14	10	Triple Reuptake Inhibitor[3]

Note: Ki values are approximate and can vary based on experimental conditions. The data for reference compounds are compiled from various pharmacological sources to provide a representative profile.

Experimental Methodology: Radioligand Displacement Assay

To determine the Ki values for a test compound such as 2-(3,4-Dichlorophenyl)-2-Phenylethylamine, a competitive radioligand binding assay is the gold standard. This method measures the ability of an unlabeled compound to displace a specific, high-affinity radioligand from its binding site on the transporter.

Principle of the Assay

The assay relies on the principle of competitive binding. A fixed concentration of a radiolabeled ligand (e.g., [³H]WIN 35,428 for DAT, [³H]Nisoxetine for NET, or [³H]Paroxetine for SERT) is incubated with a biological preparation containing the transporter of interest (e.g., membranes from HEK293 cells stably expressing the human transporter).[3][5] Increasing concentrations of the unlabeled test compound are added, competing for the same binding site. The concentration of the test compound that displaces 50% of the bound radioligand is the IC50 (Inhibitory Concentration 50%). The IC50 is then converted to the Ki using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used in the assay.[6][7][8]

Step-by-Step Protocol

• Cell Culture & Membrane Preparation:

  • Culture human embryonic kidney (HEK293) cells stably transfected with the human DAT, SERT, or NET gene.

  • Harvest the cells and homogenize them in an ice-cold buffer (e.g., 50 mM Tris-HCl) to lyse the cells.

  • Centrifuge the homogenate at high speed (e.g., 36,000 x g) to pellet the cell membranes.[9] Wash the membrane pellet multiple times to remove endogenous substances. Resuspend the final pellet in the assay buffer. The use of isolated membranes ensures that only the direct interaction with the transporter is measured, eliminating confounding factors from cellular uptake or metabolism.

• Binding Assay Incubation:

  • In a 96-well plate, combine the prepared cell membranes, a fixed concentration of the appropriate radioligand (typically at a concentration near its Kd value), and a range of concentrations of the test compound (e.g., 2-(3,4-Dichlorophenyl)-2-Phenylethylamine).

  • For each transporter, also include wells for "total binding" (membranes + radioligand only) and "non-specific binding" (membranes + radioligand + a high concentration of a known inhibitor to block all specific binding).

  • Incubate the plate at a controlled temperature (e.g., room temperature) for a sufficient time to reach binding equilibrium (e.g., 2-4 hours).[9]

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester. The transporters bound to the membranes will be trapped on the filter, while the unbound radioligand will pass through.

  • Quickly wash the filters with ice-cold buffer to remove any remaining unbound radioligand. This rapid, cold wash is critical to minimize dissociation of the radioligand from the transporter.

• Quantification and Data Analysis:

  • Place the filter discs into scintillation vials, add a scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

  • Calculate "specific binding" by subtracting the non-specific binding CPM from the total binding CPM.

  • Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd) Where [L] is the concentration of the radioligand and Kd is its dissociation constant for the transporter.[6][10]

Workflow for Radioligand Binding Assay

Caption: Workflow for determining inhibitor Ki via radioligand binding.

Mechanism of Action: Competitive Inhibition at the Transporter

Phenylethylamine derivatives typically act as competitive inhibitors at monoamine transporters. They possess a structural backbone that allows them to bind to the same site as the endogenous substrates (dopamine, norepinephrine, or serotonin). This binding is reversible and concentration-dependent. By occupying the binding pocket, the inhibitor prevents the transporter from binding to and re-sequestering its natural neurotransmitter from the synaptic cleft, thereby potentiating neurotransmission. The stereochemistry and specific substitutions on the phenyl and ethylamine portions of the molecule, such as the 3,4-dichloro substitutions, are key determinants of both affinity and selectivity across the different transporter subtypes.[11][12]

Principle of Competitive Binding

Caption: Competition between a radioligand and a test inhibitor.

Conclusion

The selectivity profile of a novel compound like 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is a critical determinant of its potential therapeutic utility. By employing standardized in vitro methods such as radioligand displacement assays, researchers can precisely quantify its binding affinity (Ki) for DAT, SERT, and NET. Comparing these values against established reference compounds provides a clear picture of the compound's potency and selectivity. The methodologies and comparative data presented in this guide offer a robust framework for the pharmacological characterization of new phenylethylamine-based monoamine transporter inhibitors, facilitating the identification of promising candidates for further drug development.

References

• Skolnick, P., Krieter, P., Tizzano, J., et al. (2006). Preclinical and Clinical Pharmacology of DOV 216,303, a “Triple” Reuptake Inhibitor. CNS Drug Reviews, 12(2), 123–134. Available from: [Link]

• Gobert, A., Rivet, J. M., Cistarelli, L., et al. (2020). Focus on Human Monoamine Transporter Selectivity. New Human DAT and NET Models, Experimental Validation, and SERT Affinity Exploration. ACS Chemical Neuroscience. Available from: [Link]

• Sitte, H. H., & Freissmuth, M. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 693. Available from: [Link]

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. Available from: [Link]

• Kristensen, A. S., Andersen, J., Jørgensen, T. N., et al. (2011). SLC6 neurotransmitter transporters: structure, function, and regulation. Pharmacological Reviews, 63(3), 585-640. Available from: [Link]

• Owens, M. J., Morgan, W. N., Plott, S. J., & Nemeroff, C. B. (1997). Neurotransmitter receptor and transporter binding profile of antidepressants and their metabolites. Journal of Pharmacology and Experimental Therapeutics, 283(3), 1305-1322. Available from: [Link]

• Rothman, R. B., & Baumann, M. H. (2003). Monoamine transporters and psychostimulant drugs. European Journal of Pharmacology, 479(1-3), 23-40. Available from: [Link]

• ChemHelpASAP. (2021). Ki, IC50, & the Cheng-Prusoff equation. YouTube. Available from: [Link]

• Hetzler, L. P., Gsandtner, I., & Schmid, D. (2022). Stereoselectivity in the Membrane Transport of Phenylethylamine Derivatives by Human Monoamine Transporters and Organic Cation Transporters 1, 2, and 3. International Journal of Molecular Sciences, 23(20), 12567. Available from: [Link]

• Torres, G. E., Gainetdinov, R. R., & Caron, M. G. (2003). Plasma membrane monoamine transporters: structure, regulation and function. Nature Reviews Neuroscience, 4(1), 13-25. Available from: [Link]

• Canadian Society of Pharmacology and Therapeutics (CSPT). Cheng-Prusoff Equation. Available from: [Link]

• Tatsumi, M., Groshan, K., Blakely, R. D., & Richelson, E. (1997). Pharmacological profile of antidepressants and related compounds at human monoamine transporters. European Journal of Pharmacology, 340(2-3), 249-258. Available from: [Link]

• Meyer, F., et al. (2022). Stereoselectivity in the Membrane Transport of Phenylethylamine Derivatives by Human Monoamine Transporters and Organic Cation Transporters 1, 2, and 3. MDPI. Available from: [Link]

• Psychoactive Drug Screening Program. Assay Protocol Book. Available from: [Link]

Sources

• 1. In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Focus on Human Monoamine Transporter Selectivity. New Human DAT and NET Models, Experimental Validation, and SERT Affinity Exploration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Norepinephrine transporter inhibitors and their therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Canadian Society of Pharmacology and Therapeutics (CSPT) - Cheng-Prusoff Equation [pharmacologycanada.org]
• 7. youtube.com [youtube.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pdspdb.unc.edu [pdspdb.unc.edu]
• 10. resources.revvity.com [resources.revvity.com]
• 11. Stereoselectivity in the Membrane Transport of Phenylethylamine Derivatives by Human Monoamine Transporters and Organic Cation Transporters 1, 2, and 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Technical Validation Guide: Structural Confirmation of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride

Introduction & Structural Context[1][2][3][4][5]

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride (CAS: 55302-96-0 / related free base) is a critical "gem-diphenyl" scaffold often utilized in the synthesis of monoamine reuptake inhibitors (such as sertraline analogs) and other CNS-active agents.[1]

The structural core consists of an ethylamine backbone where the

-carbon is substituted with two aromatic rings: an unsubstituted phenyl ring and a 3,4-dichlorophenyl ring.[1]

The Analytical Challenge: The primary challenge in validating this structure is not merely confirming the functional groups, but distinguishing the specific regioisomerism of the dichlorophenyl ring . Synthetic routes involving Friedel-Crafts alkylation or Grignard additions often yield mixtures of 3,4-dichloro and 2,4-dichloro isomers.[1] Standard low-resolution analysis can easily conflate these isomers.[1]

This guide provides a comparative spectroscopic workflow to definitively confirm the 3,4-substitution pattern and rule out common isomeric impurities.

Comparative Spectroscopic Analysis

A. Nuclear Magnetic Resonance (NMR) – The Definitive Tool[1]

NMR is the primary method for structural validation.[1] The key to confirmation lies in the splitting patterns of the aromatic protons and the chemical shift of the benzylic methine.[1]

1H NMR (Proton) Strategy

Solvent Choice: DMSO-d

is recommended over CDCl for the hydrochloride salt to ensure complete solubility and to visualize the ammonium ( ) protons, which provide integration validation.[1]

Table 1: Predicted 1H NMR Shift & Splitting Logic (400 MHz, DMSO-d

)

Proton Environment	Approx. Shift ( ppm)	Multiplicity	Diagnostic Value
Ammonium ( )	8.0 – 8.5	Broad Singlet	Confirms salt formation; Integration = 3H.[1]
Aromatic (Phenyl)	7.1 – 7.4	Multiplet	Integration = 5H.[1] Overlaps, but total count is key.
Aromatic (3,4-Cl ) H-5	~7.6	Doublet ( Hz)	Critical: Ortho coupling to H-6.[1]
Aromatic (3,4-Cl ) H-2	~7.8	Doublet ( Hz)	Critical: Meta coupling to H-6. Isolated by Cl groups.[1][2]
Aromatic (3,4-Cl ) H-6	~7.4	dd ( Hz)	Critical: Links H-5 and H-2.[1]
Benzylic Methine ( )	4.2 – 4.5	Triplet/dd	Connects to .[1] Shift is sensitive to steric bulk of ortho-Cl (absent here).[1]
Methylene ( )	3.4 – 3.7	Multiplet	Diastereotopic nature may appear if chiral resolution is attempted.[1]

Differentiation from 2,4-Dichloro Isomer:

• 3,4-Isomer (Target): The benzylic methine proton appears at a standard shift (~4.3 ppm).[1]

• 2,4-Isomer (Impurity): The Chlorine at the 2-position (ortho to the alkyl chain) exerts a steric and anisotropic effect, often shifting the methine proton upfield or downfield significantly compared to the 3,4-isomer.[1] Furthermore, the 2,4-isomer coupling pattern involves an isolated H-3 (singlet-like) between two chlorines.[1]

13C NMR & DEPT-135

Carbon NMR provides the "skeleton" count.[1]

• Total Carbons: 14 signals expected.[1]

• DEPT-135:

  • Up (Positive): CH (Methine), CH (Aromatic).[1]

  • Down (Negative): CH

    (Methylene).[1]

  • Invisible: Quaternary Carbons (C-Cl, C-C).[1]

• Validation Check: You must observe 3 distinct quaternary signals in the aromatic region (C-1 of Phenyl, C-1 of Dichlorophenyl, C-3/C-4 attached to Cl).[1]

B. Infrared Spectroscopy (FTIR) – Rapid ID[1]

FTIR is less specific for isomer differentiation but crucial for confirming the salt form and functional groups.[1]

Table 2: Key FTIR Assignments

Frequency (cm )	Vibration Mode	Structural Indication
2800 – 3200	N-H Stretch (Broad)	Ammonium salt ( ).[1] Sharp peaks imply free base.[1]
3000 – 3100	C-H Stretch (Ar)	Aromatic rings present.[1]
1580, 1470	C=C Ring Stretch	Aromatic skeletal vibrations.
600 – 800	C-Cl Stretch	Fingerprint Region: Specific pattern confirms chlorinated ring.[1]

Experimental Protocol: Structural Confirmation Workflow

This protocol is designed to be self-validating. If the integration in Step 3 fails, the sample is likely the wrong salt stoichiometry or impure.[1]

Step 1: Sample Preparation (NMR)[1]

• Weigh 10-15 mg of the 2-(3,4-Dichlorophenyl)-2-Phenylethylamine HCl.[1]

• Dissolve in 0.6 mL DMSO-d

  .

  • Why DMSO? CDCl

    often results in poor solubility for HCl salts and broadens the ammonium protons, making integration impossible.[1]

• Transfer to a clean, dry 5mm NMR tube.[1]

Step 2: Acquisition Parameters[1]

• 1H NMR: 16 scans minimum.[1] Pulse delay (

  ) 2.0 seconds to ensure accurate integration of aromatic protons.[1]

• 13C NMR: 512 scans minimum.[1]

• COSY (Optional): Run if the aliphatic region (

  ) shows unexpected multiplets (indicative of rotamers or impurities).

Step 3: Data Processing & Logic Check[1]

• Reference: Set DMSO residual peak to 2.50 ppm.

• Integrate: Set the single benzylic methine proton (~4.3 ppm) to 1.00 H .

• Validate:

  • Does the aromatic region integrate to roughly 8.0 H (5 Phenyl + 3 Dichloro)?

  • Does the ammonium region integrate to 3.0 H ?

  • Pass Criteria: If yes, proceed to coupling analysis.[1]

  • Fail Criteria: If aromatic integration is 9H, you may have a trapped solvent or precursor.[1]

Visualizing the Validation Logic

The following diagram illustrates the decision matrix for confirming the structure and distinguishing it from the 2,4-dichloro isomer.

Figure 1: Analytical decision matrix for distinguishing the target 3,4-dichloro isomer from the 2,4-dichloro impurity.

References

• National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 9075, Phenethylamine. Retrieved October 26, 2023, from [Link][1]

• Anasazi Instruments. (n.d.).[1] DEPT NMR vs APT NMR: Which is Best? Retrieved October 26, 2023, from [Link]

Sources

• 1. CAS 21998-50-5: 2-(4-chlorophenyl)-2-phenylethanamine hydr… [cymitquimica.com]
• 2. 2-chloro-2-phenylethylamine - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

A Strategic Guide to Handling 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride: Prioritizing Safety Through Proactive PPE Protocols

Hazard Assessment: Understanding the Risk Profile

Based on the GHS classifications for the parent compound, 2-Phenylethylamine Hydrochloride, we can infer a similar, if not more severe, hazard profile for its dichlorinated derivative. The primary threats are significant and demand respect. The compound is expected to be harmful if swallowed, and cause serious skin and eye irritation.[2][3] Inhalation of the powdered form may also lead to respiratory irritation.[2][3][4][5]

Inferred GHS Hazard Classification

Hazard Class	Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed[2][3][4]	Warning	GHS07
Skin Irritation (Category 2)	H315: Causes skin irritation[2][3][4]	Warning	GHS07
Eye Irritation (Category 2A)	H319: Causes serious eye irritation[2][3][4]	Warning	GHS07
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System	H335: May cause respiratory irritation[2][3][4]	Warning	GHS07

Long-term or repeated exposure to phenethylamines may lead to cumulative health effects.[5] Therefore, minimizing exposure through diligent use of PPE is paramount.

Core Directive: Mandatory Personal Protective Equipment

A multi-layered PPE strategy is essential to prevent contact and absorption. The following table summarizes the minimum required PPE for handling 2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride in solid or solution form.

Summary of Essential PPE

Protection Type	Specification	Rationale
Eye & Face	Chemical splash goggles and a face shield	Provides comprehensive protection against splashes of solutions or airborne particles of the solid. Standard safety glasses are insufficient.
Hand	Nitrile gloves	Offers a robust barrier against skin contact. Double-gloving is recommended when handling the pure solid or concentrated solutions.
Body	Fully-buttoned laboratory coat	Protects against incidental skin contact and contamination of personal clothing.
Respiratory	NIOSH-approved respirator (N95 or higher)	Required when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of airborne particles.

Operational Plan: Safe Handling Protocols

Adherence to a strict, step-by-step protocol for handling and for donning/doffing PPE is critical to ensuring a safe experimental workflow.

PPE Donning & Doffing Procedure

This sequence is designed to minimize the risk of cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Protocol for Weighing Solid Compound

• Preparation: Designate a specific area for weighing, preferably within a chemical fume hood or a ventilated balance enclosure.

• PPE: Don all required PPE as outlined in the table above, including respiratory protection.

• Handling:

  • Use spatulas and weigh boats appropriate for the amount being handled to minimize dust generation.

  • Open the container slowly to avoid creating airborne dust.

  • Clean any spills immediately using a wet wipe or towel to prevent dust from becoming airborne.[5]

  • Close the container tightly after use.

• Post-Weighing: Decontaminate the spatula and weighing area. Dispose of any contaminated materials as hazardous waste.

Disposal and Decontamination Plan

Proper disposal is a critical component of the safety lifecycle for this compound. All waste must be handled in accordance with local, state, and federal regulations.[5]

Waste Segregation and Disposal

• Solid Waste: All contaminated materials, including gloves, weigh boats, and paper towels, must be collected in a dedicated, clearly labeled hazardous waste container.[5]

• Liquid Waste: Unused solutions should be collected in a labeled, sealed hazardous waste container. Do not dispose of this material down the drain.[4][6]

• Empty Containers: Empty containers may retain residual powder and should be treated as hazardous waste.[5]

Spill Management

In the event of a spill, execute the following procedure:

• Alert Personnel: Immediately notify others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Control: Prevent the spill from spreading. For solid spills, avoid dry sweeping which can generate dust.[5]

• PPE: Ensure you are wearing the appropriate PPE, including respiratory protection, before attempting to clean the spill.

• Cleanup:

  • Solid Spills: Gently cover with an inert absorbent material. Carefully scoop the mixture into a labeled hazardous waste container.[5]

  • Liquid Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed, labeled hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with soap and water, and collect the cleaning materials as hazardous waste.

References

• CPAchem. (2025, August 12). Safety data sheet: 2-Phenylethylamine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9075, 2-Phenylethylamine hydrochloride. Retrieved from [Link]

• S D Fine-Chem Ltd. (n.d.). Chemwatch GHS SDS: phenethylamine. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. aksci.com [aksci.com]
• 3. 2-Phenylethylamine hydrochloride | C8H12ClN | CID 9075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]